Teludipine Hydrochloride

• CAS: 108700-03-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Dihydropyridine-Based Calcium Channel Blockers: A Profile of Felodipine as a Proxy for Teludipine Hydrochloride

Core Mechanism of Action

Felodipine, a member of the dihydropyridine class of calcium channel blockers, exerts its primary pharmacological effect by selectively inhibiting L-type voltage-gated calcium channels in vascular smooth muscle cells.[1][2][3] This inhibition leads to a reduction in the influx of extracellular calcium ions into these cells, which is a critical step in the initiation and maintenance of muscle contraction.[3] By decreasing intracellular calcium concentrations, felodipine induces relaxation of the vascular smooth muscle, leading to vasodilation, primarily of the arterioles.[1][3] This vasodilation results in a decrease in peripheral vascular resistance and, consequently, a reduction in blood pressure.[1]

Felodipine exhibits a high degree of selectivity for vascular smooth muscle over cardiac muscle, which minimizes its direct effects on heart contractility (inotropic effects) at therapeutic doses.[1][4]

Signaling Pathway of Vasodilation

The following diagram illustrates the signaling pathway leading to vasodilation induced by Felodipine.

Caption: Signaling pathway of Felodipine-induced vasodilation.

Quantitative Data

The following tables summarize key quantitative parameters for Felodipine.

Table 1: Pharmacokinetic Properties of Felodipine

Parameter	Value	Reference
Bioavailability	~15%	[5][6]
Protein Binding	>99%	[2][6]
Volume of Distribution	~10 L/kg	[1][6]
Elimination Half-life	~25 hours	[5][6]
Time to Peak Plasma Concentration	2.5 - 5 hours	[5]

Table 2: Clinical Efficacy of Felodipine in Hypertension

Dose	Change in Supine Diastolic BP (mmHg)	Change in Supine Systolic BP (mmHg)	Reference
10 mg once daily	-8	-9	[7]
10 mg once daily	-7	-14	[8]
20 mg once daily	-8	Not significant vs. 10mg	[8]
5 mg twice daily	-11	-25	[9]
10 mg twice daily	-11	-25	[9]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize dihydropyridine calcium channel blockers like Felodipine.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound to the L-type calcium channel.

Objective: To determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) of a radiolabeled ligand, and the inhibitory constant (Ki) of an unlabeled competitor (e.g., Felodipine).

Materials:

• Membrane preparation from a tissue source rich in L-type calcium channels (e.g., rat cardiac or brain tissue).

• Radioligand (e.g., [3H]PN200-110).

• Unlabeled competitor (Felodipine).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Protocol:

• Membrane Preparation: Homogenize tissue in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer and store at -80°C.[10]

• Saturation Binding:

  • Incubate varying concentrations of the radioligand with a fixed amount of membrane protein in the assay buffer.

  • For non-specific binding determination, include a high concentration of an unlabeled ligand in a parallel set of tubes.

  • Incubate at a specified temperature (e.g., 25°C) for a time sufficient to reach equilibrium.[11]

• Competition Binding:

  • Incubate a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor (Felodipine) with a fixed amount of membrane protein.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer.[10]

• Counting: Place the filters in scintillation vials with scintillation cocktail and measure radioactivity using a scintillation counter.

• Data Analysis:

  • For saturation binding, plot specific binding (total minus non-specific) against the radioligand concentration and fit the data to a one-site binding model to determine Kd and Bmax.

  • For competition binding, plot the percentage of specific binding against the log concentration of the competitor and fit the data to a sigmoidal dose-response curve to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation.[10]

Vascular Smooth Muscle Contraction Assay

This assay measures the functional effect of a compound on the contractility of vascular smooth muscle.

Objective: To determine the concentration-response curve for the vasodilatory effect of Felodipine on pre-contracted vascular rings.

Materials:

• Isolated arterial rings (e.g., from rat aorta).

• Organ bath system with force transducers.

• Physiological salt solution (e.g., Krebs-Henseleit solution), gassed with 95% O2 / 5% CO2.

• Vasoconstrictor (e.g., phenylephrine or potassium chloride).

• Felodipine solutions of varying concentrations.

Protocol:

• Tissue Preparation: Dissect arterial rings and mount them in an organ bath filled with physiological salt solution maintained at 37°C.

• Equilibration: Allow the rings to equilibrate under a resting tension for a specified period.

• Contraction: Induce a stable contraction with a vasoconstrictor.

• Drug Addition: Once a stable contraction is achieved, cumulatively add increasing concentrations of Felodipine to the organ bath.

• Measurement: Record the changes in isometric tension using a force transducer.

• Data Analysis: Express the relaxation at each concentration as a percentage of the pre-contraction induced by the vasoconstrictor. Plot the percentage of relaxation against the log concentration of Felodipine to generate a concentration-response curve and determine the EC50.

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel currents in single cells.

Objective: To measure the effect of Felodipine on L-type calcium channel currents in isolated vascular smooth muscle cells.

Materials:

• Isolated vascular smooth muscle cells.

• Patch-clamp amplifier and data acquisition system.

• Micropipettes.

• Extracellular and intracellular solutions.

• Felodipine solutions.

Protocol:

• Cell Preparation: Isolate single vascular smooth muscle cells from arterial tissue.

• Pipette Preparation: Fabricate micropipettes from borosilicate glass and fill with intracellular solution.

• Seal Formation: Form a high-resistance "gigaohm" seal between the micropipette and the cell membrane.

• Whole-Cell Configuration: Rupture the cell membrane within the pipette to gain electrical access to the cell interior.

• Voltage Clamp: Clamp the cell membrane at a holding potential where L-type calcium channels are in a closed state.

• Current Recording: Apply depolarizing voltage steps to activate the L-type calcium channels and record the resulting inward calcium currents.

• Drug Application: Perfuse the cell with an extracellular solution containing Felodipine and repeat the voltage-step protocol to record currents in the presence of the drug.

• Data Analysis: Measure the peak amplitude of the calcium currents before and after the application of Felodipine. Plot the percentage of current inhibition against the drug concentration to determine the IC50.[12]

Mandatory Visualizations

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a radioligand binding assay.

Experimental Workflow: Vascular Smooth Muscle Contraction Assay

Caption: Workflow for a vascular smooth muscle contraction assay.

Experimental Workflow: Patch-Clamp Electrophysiology

References

• 1. Felodipine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Felodipine? [synapse.patsnap.com]
• 4. drugs.com [drugs.com]
• 5. Felodipine - Wikipedia [en.wikipedia.org]
• 6. Clinical pharmacokinetics of felodipine. A summary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Felodipine ER formulation in the treatment of mild hypertension: efficacy and tolerability vs placebo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A placebo-controlled dose-response study of felodipine extended release in hypertensive patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Felodipine in hypertensive patients. A dose finding study in patients refractory to beta-blocker monotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. The unique binding properties of amlodipine: a long-acting calcium antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Patch clamp methods for studying calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Teludipine Hydrochloride: A Technical Guide for Researchers

An In-depth Examination of the Chemical Properties and Mechanism of Action of a Dihydropyridine Calcium Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

Abstract

Teludipine Hydrochloride (CAS Number: 108700-03-4) is a dihydropyridine derivative that acts as a lipophilic calcium channel blocker.[1] This technical guide provides a comprehensive overview of its chemical properties, methodologies for their determination, and its mechanism of action through the inhibition of L-type calcium channels. This document is intended to serve as a foundational resource for researchers and professionals engaged in drug development and cardiovascular pharmacology.

Chemical Properties

Teludipine Hydrochloride is a hydrochloride salt of Teludipine, with the molecular formula C28H39ClN2O6 and a molecular weight of 535.07 g/mol .[1][2] A summary of its key chemical identifiers and properties is presented in Table 1.

Property	Value	Source
CAS Number	108700-03-4	[1][2]
Molecular Formula	C28H39ClN2O6	[1][2]
Molecular Weight	535.07 g/mol	[1][2]
Synonyms	Teludipine HCl, GR 53992B, GX 1296B	[1][2]
Known Solubility	Soluble in DMSO	[1]

Table 1: Chemical Identification and Properties of Teludipine Hydrochloride

Experimental Protocols

Melting Point Determination

The melting point of a pure pharmaceutical solid is a critical physical property for identification and purity assessment. A standard method for its determination is the capillary melting point technique.

Methodology:

• Sample Preparation: A small, finely powdered sample of Teludipine Hydrochloride is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is ramped at a controlled rate, typically 1-2°C per minute, approaching the expected melting point.

• Data Recording: The temperature at which the substance first begins to melt (onset) and the temperature at which the substance is completely liquid (clear point) are recorded to define the melting range.

Boiling Point Determination

For substances that are liquid at or near room temperature, the boiling point is a key characteristic. The Thiele tube method is a common and effective technique for determining the boiling point of a small sample.

Methodology:

• Sample Preparation: A small volume of the liquid sample is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within the test tube.

• Apparatus: A Thiele tube filled with a high-boiling point oil (e.g., mineral oil) and a calibrated thermometer are used.

• Procedure: The test tube assembly is attached to the thermometer and immersed in the Thiele tube. The apparatus is gently heated, causing a stream of bubbles to emerge from the capillary tube.

• Data Recording: The heat is removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Solubility Assessment

Determining the solubility of a compound in various solvents is crucial for formulation development.

Methodology:

• Solvent Selection: A range of pharmaceutically relevant solvents (e.g., water, ethanol, acetone, various buffers) should be selected.

• Procedure: A known amount of Teludipine Hydrochloride is added to a specific volume of the chosen solvent in a sealed container. The mixture is agitated at a constant temperature until equilibrium is reached.

• Analysis: The concentration of the dissolved solute is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

pKa Determination

The acid dissociation constant (pKa) is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties. UV-Visible spectrophotometry provides a reliable method for its determination.

Methodology:

• Buffer Preparation: A series of buffer solutions with a range of known pH values are prepared.

• Sample Preparation: A stock solution of Teludipine Hydrochloride is prepared and diluted in each of the buffer solutions to a constant concentration.

• Spectrophotometric Analysis: The absorbance of each solution is measured at a wavelength where the ionized and unionized forms of the molecule exhibit a significant difference in absorbance.

• Calculation: The pKa is calculated from the absorbance and pH data using the Henderson-Hasselbalch equation.

Mechanism of Action and Signaling Pathway

Teludipine Hydrochloride is classified as a dihydropyridine calcium channel blocker.[1] Like other drugs in this class, its primary mechanism of action is the inhibition of L-type voltage-gated calcium channels.[3][4] These channels are prevalent in vascular smooth muscle cells.[3][4]

The influx of extracellular calcium ions through these channels is a critical step in the initiation of smooth muscle contraction.[4] By blocking these channels, Teludipine Hydrochloride reduces the intracellular calcium concentration, leading to the relaxation of vascular smooth muscle. This vasodilation results in a decrease in peripheral vascular resistance and, consequently, a reduction in blood pressure.[5][6]

The general signaling pathway for dihydropyridine calcium channel blockers is depicted below:

Figure 1: Signaling pathway of Teludipine Hydrochloride.

Conclusion

Teludipine Hydrochloride is a dihydropyridine calcium channel blocker with a clear mechanism of action related to the inhibition of L-type calcium channels and subsequent vasodilation. This technical guide has provided key chemical data and outlined standard experimental protocols for the determination of its physicochemical properties. The information presented herein serves as a valuable resource for researchers and scientists in the field of drug development and cardiovascular medicine, facilitating further investigation and application of this compound.

References

• 1. glpbio.com [glpbio.com]
• 2. Teludipine Hydrochloride | C28H39ClN2O6 | CID 9893335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Felodipine? [synapse.patsnap.com]
• 5. Felodipine. A review of the pharmacology and therapeutic use of the extended release formulation in cardiovascular disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Felodipine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]

An In-depth Technical Guide to the Synthesis and Purification of Teludipine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the plausible synthetic pathways and purification methodologies for Teludipine Hydrochloride. Drawing upon established principles of dihydropyridine chemistry and available data for structurally related compounds, this document outlines the core chemical transformations and purification strategies pertinent to the production of this calcium channel blocker.

Introduction to Teludipine Hydrochloride

Teludipine is a third-generation dihydropyridine calcium channel blocker. Its hydrochloride salt is the active pharmaceutical ingredient used in therapeutic formulations. The chemical structure of Teludipine is diethyl 2-[(dimethylamino)methyl]-6-methyl-4-[2-[(E)-3-[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-enyl]phenyl]-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride. Like other dihydropyridines, it features a central 1,4-dihydropyridine ring which is crucial for its pharmacological activity.

Proposed Synthesis of Teludipine Hydrochloride

The synthesis of Teludipine Hydrochloride can be logically approached through the well-established Hantzsch dihydropyridine synthesis. This multicomponent reaction involves the condensation of an aldehyde, a β-ketoester, and an enamine or ammonia. Based on the structure of Teludipine, the key precursors are identified as:

• Aldehyde: 2-[(E)-3-tert-butoxy-3-oxoprop-1-enyl]benzaldehyde ( 1 )

• β-Ketoester: Ethyl 4-(dimethylamino)-3-oxobutanoate ( 2 )

• Enamine/β-Ketoester: Ethyl 3-aminocrotonate (formed in situ from ethyl acetoacetate and ammonia) or ethyl acetoacetate itself.

The overall synthetic strategy is depicted in the following workflow:

Figure 1: Proposed overall workflow for the synthesis of Teludipine Hydrochloride.

Synthesis of Precursor 1: 2-[(E)-3-tert-butoxy-3-oxoprop-1-enyl]benzaldehyde

A plausible route to this aldehyde is through a palladium-catalyzed Heck reaction between 2-bromobenzaldehyde and tert-butyl acrylate.

Experimental Protocol:

• To a solution of 2-bromobenzaldehyde (1 equivalent) and tert-butyl acrylate (1.2 equivalents) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a palladium catalyst, for instance, palladium(II) acetate (0.02 equivalents).

• Add a phosphine ligand, such as tri(o-tolyl)phosphine (0.04 equivalents), and a base, for example, triethylamine (2 equivalents).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-[(E)-3-tert-butoxy-3-oxoprop-1-enyl]benzaldehyde.

Synthesis of Precursor 2: Ethyl 4-(dimethylamino)-3-oxobutanoate

This β-ketoester can be synthesized via a Mannich-type reaction from ethyl acetoacetate and dimethylamine.

Experimental Protocol:

• Combine ethyl acetoacetate (1 equivalent) with an aqueous solution of dimethylamine (1.2 equivalents) and formaldehyde (1.2 equivalents, often as a 37% aqueous solution).

• The reaction is typically carried out in a protic solvent like ethanol or water.

• Stir the mixture at room temperature for several hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, neutralize the mixture with a suitable acid (e.g., dilute hydrochloric acid) and extract the product with an organic solvent such as dichloromethane or ethyl acetate.

• Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.

• Purification can be achieved by vacuum distillation or column chromatography to yield pure ethyl 4-(dimethylamino)-3-oxobutanoate.

Hantzsch Synthesis of Teludipine (Free Base)

The core 1,4-dihydropyridine ring of Teludipine is assembled in this step.

Figure 2: Reactants in the Hantzsch synthesis of Teludipine.

Experimental Protocol:

• In a round-bottom flask, dissolve 2-[(E)-3-tert-butoxy-3-oxoprop-1-enyl]benzaldehyde (1 equivalent), ethyl 4-(dimethylamino)-3-oxobutanoate (1 equivalent), and ethyl acetoacetate (1 equivalent) in a suitable solvent, such as isopropanol or ethanol.

• Add a source of ammonia, typically ammonium acetate or an aqueous solution of ammonia (approximately 1.2 equivalents).

• Reflux the reaction mixture for several hours (typically 6-24 hours), monitoring by TLC or HPLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature, which may induce precipitation of the product.

• If precipitation occurs, filter the solid and wash with a cold solvent. If not, concentrate the solvent under reduced pressure and induce crystallization from a suitable solvent system (e.g., ethanol/water).

• The resulting solid is the free base of Teludipine.

Formation of Teludipine Hydrochloride

The final step involves the conversion of the free base to its hydrochloride salt to improve its stability and solubility.

Experimental Protocol:

• Dissolve the synthesized Teludipine free base in a suitable organic solvent, such as ethanol, isopropanol, or ethyl acetate.

• Slowly add a solution of hydrochloric acid in the same solvent or bubble hydrogen chloride gas through the solution until the pH is acidic.

• Stir the mixture, which should lead to the precipitation of Teludipine Hydrochloride.

• Filter the solid product, wash with a cold solvent, and dry under vacuum to obtain the final product.

Purification Methods

The purity of the final Teludipine Hydrochloride is critical for its use as a pharmaceutical ingredient. The primary methods of purification are recrystallization and chromatography.

Recrystallization

Recrystallization is a common method for purifying the final product and intermediates.

Experimental Protocol:

• Dissolve the crude Teludipine Hydrochloride in a minimal amount of a suitable hot solvent. Potential solvents include ethanol, isopropanol, methanol, or mixtures with water or other co-solvents.

• Hot filter the solution to remove any insoluble impurities.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

• Collect the crystals by filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Table 1: Potential Recrystallization Solvents and Expected Outcomes

Solvent System	Expected Purity Improvement	Potential Yield	Notes
Ethanol/Water	High	Moderate to High	Good for removing both polar and non-polar impurities.
Isopropanol	Good	Moderate	A common solvent for dihydropyridines.
Ethyl Acetate	Moderate	High	Good for removing more polar impurities.
Acetonitrile	High	Moderate	Can provide high purity crystals.

Column Chromatography

Column chromatography is particularly useful for the purification of intermediates, such as the aldehyde and β-ketoester precursors.

Experimental Protocol:

• Prepare a slurry of silica gel in a suitable eluent (e.g., a mixture of hexane and ethyl acetate).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

• Elute the column with a gradient of the solvent system, starting with a less polar mixture and gradually increasing the polarity.

• Collect fractions and analyze them by TLC or HPLC to identify the fractions containing the pure product.

• Combine the pure fractions and evaporate the solvent to obtain the purified compound.

Figure 3: General workflow for the purification and analysis of Teludipine Hydrochloride.

Analytical Characterization

The identity and purity of the synthesized Teludipine Hydrochloride should be confirmed using a variety of analytical techniques.

Table 2: Analytical Techniques for Characterization

Technique	Purpose	Expected Results
HPLC	Purity assessment and quantification	A single major peak with purity >99.5%.
¹H NMR	Structural elucidation	Chemical shifts and coupling constants consistent with the structure of Teludipine.
¹³C NMR	Structural confirmation	Resonances corresponding to all carbon atoms in the molecule.
Mass Spectrometry	Molecular weight determination	A molecular ion peak corresponding to the mass of the Teludipine free base.
FT-IR	Functional group identification	Characteristic peaks for N-H, C=O (ester), C=C, and C-O bonds.
Elemental Analysis	Elemental composition	Percentages of C, H, N, O, and Cl consistent with the molecular formula.

Conclusion

The synthesis of Teludipine Hydrochloride can be effectively achieved through a multi-step process centered around the Hantzsch dihydropyridine synthesis. Careful control of reaction conditions and rigorous purification of intermediates and the final product are essential to obtain a high-purity active pharmaceutical ingredient. The methodologies outlined in this guide provide a robust framework for researchers and drug development professionals working on the synthesis and production of Teludipine Hydrochloride. Further process optimization may be required to adapt these methods for large-scale manufacturing.

An In-depth Technical Guide to the Enantiomers and Stereoisomers of Teludipine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Teludipine hydrochloride is a dihydropyridine calcium channel blocker. Like other drugs in its class, its molecular structure contains a chiral center, leading to the existence of stereoisomers, specifically enantiomers. These enantiomers, designated as (R)- and (L)-Teludipine (also referred to in some literature as GR66234A and GR66235A, respectively), can exhibit distinct pharmacological and pharmacokinetic profiles. This technical guide provides a comprehensive overview of the available scientific information regarding the enantiomers and stereoisomers of Teludipine Hydrochloride, with a comparative analysis of more extensively studied dihydropyridines such as Felodipine and Amlodipine to provide context and methodological frameworks.

Due to the limited publicly available data specifically for Teludipine Hydrochloride, this guide leverages established principles and detailed experimental protocols from analogous, well-researched dihydropyridine calcium channel blockers to provide a robust framework for researchers.

Core Concepts in Chirality and Drug Action

Chirality is a fundamental concept in drug development, as enantiomers of a chiral drug can have different biological activities. One enantiomer may be responsible for the therapeutic effects, while the other may be less active, inactive, or even contribute to adverse effects. Therefore, the study of individual stereoisomers is crucial for the development of safer and more effective drugs.

Physicochemical Properties

Property	Racemic Teludipine Hydrochloride	(R)-Teludipine	(L)-Teludipine
Molecular Formula	C₂₈H₃₈N₂O₆·HCl	C₂₈H₃₈N₂O₆	C₂₈H₃₈N₂O₆
Molecular Weight	535.07 g/mol	498.62 g/mol	498.62 g/mol
Melting Point	Data not available	Expected to be identical to (L)-enantiomer	Expected to be identical to (R)-enantiomer
Solubility	Data not available	Expected to be identical to (L)-enantiomer in achiral solvents	Expected to be identical to (R)-enantiomer in achiral solvents
Optical Rotation	0°	Equal in magnitude but opposite in sign to (L)-enantiomer	Equal in magnitude but opposite in sign to (R)-enantiomer

Pharmacological Activity and Mechanism of Action

Teludipine, as a dihydropyridine calcium channel blocker, is expected to exert its primary effect by inhibiting the influx of extracellular calcium ions through L-type voltage-gated calcium channels in vascular smooth muscle cells. This leads to vasodilation and a subsequent reduction in blood pressure.

Signaling Pathway of Dihydropyridine Calcium Channel Blockers

The following diagram illustrates the generally accepted signaling pathway for dihydropyridine calcium channel blockers.

Caption: Mechanism of action of dihydropyridine calcium channel blockers.

Stereoselective Pharmacology

Studies on related dihydropyridines have consistently shown that the pharmacological activity resides predominantly in one enantiomer. For instance, the (S)-enantiomer of Amlodipine is the more potent calcium channel blocker. It is highly probable that a similar stereoselectivity exists for Teludipine's enantiomers, with one exhibiting significantly greater affinity for the L-type calcium channel.

One study has suggested that the enantiomers of teludipine may have differential effects on multidrug resistant cell lines, indicating that their biological activities may extend beyond calcium channel blockade and could also be stereoselective.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of chiral drugs can be stereoselective. While specific pharmacokinetic data for Teludipine enantiomers are not available, the following table presents a hypothetical comparison based on data from Felodipine, a structurally similar drug.

Pharmacokinetic Parameter	(R)-Enantiomer (Hypothetical)	(S)-Enantiomer (Hypothetical)
Absorption
Bioavailability	Potentially lower due to higher first-pass metabolism	Potentially higher
Tmax	Similar to (S)-enantiomer	Similar to (R)-enantiomer
Distribution
Protein Binding	High	High
Volume of Distribution	Similar to (S)-enantiomer	Similar to (R)-enantiomer
Metabolism
Primary Metabolizing Enzyme	CYP3A4 (likely)	CYP3A4 (likely)
Clearance	Potentially higher	Potentially lower
Excretion
Half-life (t₁/₂)	Potentially shorter	Potentially longer

Experimental Protocols

Detailed experimental protocols for the separation and analysis of Teludipine enantiomers are not published. However, established methods for other dihydropyridine calcium channel blockers can be adapted.

Chiral Separation of Enantiomers by High-Performance Liquid Chromatography (HPLC)

Objective: To resolve and quantify the (R)- and (S)-enantiomers of Teludipine.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral stationary phase (CSP) column. Commonly used columns for dihydropyridines include those based on polysaccharide derivatives (e.g., cellulose or amylose) coated on a silica gel support.

Chromatographic Conditions (starting point for method development):

• Column: A chiral column such as a Chiralcel OD-H or Chiralpak AD-H.

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The ratio will need to be optimized to achieve baseline separation. A small amount of an amine modifier (e.g., diethylamine) may be added to improve peak shape.

• Flow Rate: 0.5 - 1.5 mL/min.

• Detection Wavelength: Based on the UV absorbance maximum of Teludipine.

• Column Temperature: 20-40 °C.

Sample Preparation:

• Prepare a stock solution of racemic Teludipine Hydrochloride in a suitable solvent (e.g., methanol or ethanol).

• Dilute the stock solution with the mobile phase to an appropriate concentration.

• Filter the sample through a 0.45 µm syringe filter before injection.

The following diagram outlines the general workflow for chiral HPLC method development.

Caption: Workflow for chiral HPLC method development.

Conclusion

The study of Teludipine Hydrochloride's enantiomers is essential for a complete understanding of its pharmacological profile and for optimizing its therapeutic use. While specific data for Teludipine are scarce, the principles of stereochemistry and the extensive research on analogous dihydropyridine calcium channel blockers provide a clear roadmap for future research. The experimental protocols and conceptual frameworks presented in this guide are intended to facilitate further investigation into the distinct properties of (R)- and (L)-Teludipine, ultimately contributing to the development of safer and more effective cardiovascular therapies. Further research is strongly encouraged to elucidate the specific pharmacokinetic and pharmacodynamic properties of Teludipine's individual stereoisomers.

An In-Depth Technical Guide to the Discovery and Development of Felodipine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Felodipine, a dihydropyridine calcium channel blocker, is a widely prescribed therapeutic agent for the management of essential hypertension and stable angina. This technical guide provides a comprehensive overview of the discovery, development, and core scientific principles underlying Felodipine. It details the historical milestones, from its initial synthesis to its approval and clinical use. The document elucidates the drug's mechanism of action at the molecular level, supported by signaling pathway diagrams. Key preclinical and clinical findings are summarized in structured tables, offering a clear comparison of quantitative data. Furthermore, this guide outlines the detailed methodologies for pivotal experiments that were instrumental in characterizing the pharmacological profile of Felodipine, providing a valuable resource for researchers in the field of cardiovascular drug discovery and development.

Discovery and Development History

The journey of Felodipine began in the laboratories of Hässle, a Swedish pharmaceutical company that was a division of Astra AB.

• 1979: Hässle scientists discovered the compound and filed the initial patent application, identifying its potential as an antihypertensive agent.[1]

• 1982: Recognizing the potential of Felodipine and other compounds, Astra AB entered into a partnership with the American pharmaceutical giant Merck & Co. to develop and market these drugs in the United States.[1]

• 1991: After a thorough three-and-a-half-year review process, the U.S. Food and Drug Administration (FDA) approved Felodipine for the treatment of hypertension.[1] It entered a competitive market of calcium channel blockers.[1]

• 1994: The collaboration between Astra AB and Merck evolved into a joint venture named Astra Merck.[1]

• 1998: Astra, which later became AstraZeneca, acquired Merck's share in the joint venture, taking full control of Felodipine.[1]

• 2004: The first generic versions of Felodipine became available in the United States, increasing its accessibility.[1]

Mechanism of Action

Felodipine exerts its therapeutic effect by acting as a selective blocker of voltage-dependent L-type calcium channels.[2] Its high selectivity for vascular smooth muscle over cardiac muscle tissue is a key characteristic of its pharmacological profile.[2][3]

The primary mechanism involves the following steps:

• Binding to L-type Calcium Channels: Felodipine binds to the L-type calcium channels located on the cell membranes of arterial smooth muscle cells.[3] It stabilizes the inactive state of these channels.[4]

• Inhibition of Calcium Influx: This binding action blocks the influx of extracellular calcium ions into the smooth muscle cells during depolarization.[2]

• Prevention of Muscle Contraction: The influx of calcium is a critical trigger for the contraction of smooth muscle. Calcium ions bind to calmodulin, which in turn activates myosin light chain kinase (MLCK).[3] Activated MLCK phosphorylates myosin, leading to its interaction with actin and resulting in muscle contraction.[3] By blocking calcium entry, Felodipine disrupts this cascade.[3]

• Vasodilation and Blood Pressure Reduction: The inhibition of smooth muscle contraction leads to the relaxation and dilation of arterioles (vasodilation).[3] This reduces peripheral vascular resistance, which is the primary cause of the drug's antihypertensive effect.[2]

Signaling Pathway of Felodipine's Action

Caption: Signaling pathway of Felodipine in vascular smooth muscle cells.

Pharmacokinetic Profile

Felodipine is characterized by complete absorption after oral administration, but it undergoes significant first-pass metabolism, primarily by the CYP3A4 enzyme in the liver, which results in a lower systemic bioavailability.[2][5]

Table 1: Pharmacokinetic Parameters of Felodipine Extended-Release (ER)

Parameter	Value	Reference
Bioavailability	~15-20%	[6][7]
Time to Peak Plasma Conc. (Tmax)	2.5 - 5 hours	[3]
Plasma Protein Binding	>99%	[3]
Volume of Distribution (Vd)	~10 L/kg	[7]
Metabolism	Hepatic (primarily CYP3A4)	[5]
Elimination Half-life (t½)	~11 - 16 hours (terminal)	[3]

| Excretion | ~70% as metabolites in urine, ~10% in feces |[7] |

Preclinical and Clinical Efficacy

The antihypertensive effects of Felodipine have been extensively studied in both animal models and human clinical trials.

Preclinical Studies

In spontaneously hypertensive rats (SHR), a common animal model for hypertension, oral administration of Felodipine demonstrated a potent, dose-dependent, and long-lasting antihypertensive effect compared to nifedipine.[8] Studies in animal models also highlighted Felodipine's high vascular selectivity, showing that it reduces peripheral resistance and blood pressure with minimal direct effects on the myocardium.[7]

Clinical Trials

Numerous clinical trials have established the efficacy and safety of Felodipine in treating hypertension. The extended-release (ER) formulation allows for once-daily dosing.

Table 2: Dose-Response of Felodipine ER in Mild to Moderate Hypertension (8-week study)

Treatment Group	N	Mean Reduction in Diastolic BP (mmHg)	Reference
Placebo	-	-5.3	[9]
Felodipine ER 2.5 mg	-	-7.8	[9]
Felodipine ER 5 mg	-	-9.5	[9]
Felodipine ER 10 mg	-	-11.3	[9]

BP measured at trough (24 hours post-dose).

The Felodipine Event Reduction (FEVER) study, a large-scale, long-term trial in Chinese hypertensive patients, demonstrated that adding low-dose Felodipine to a diuretic regimen resulted in a significant reduction in stroke and total cardiovascular events.[10]

Table 3: Key Outcomes of the FEVER Study

Parameter	Hydrochlorothiazide + Placebo	Hydrochlorothiazide + Felodipine	Reference
Baseline SBP/DBP (mmHg)	154.4 / 91.3	154.2 / 91.0	[10]
End of Study SBP/DBP (mmHg)	142.5 / 85.0	137.3 / 82.5	[10]

| Primary Endpoint (Stroke) Reduction | - | 27% (p=0.001) |[10] |

Safety and Tolerability

The most common adverse events associated with Felodipine are related to its vasodilatory properties.

Table 4: Incidence of Common Adverse Events for Felodipine ER (2.5-10 mg daily)

Adverse Event	Placebo (%) (N=334)	Felodipine ER (%) (N=861)	Reference
Peripheral Edema	2.1	8.8	[4]
Headache	7.2	11.4	[4]
Flushing	0.9	4.0	[4]
Dizziness	2.7	3.7	[4]
Upper Respiratory Infection	4.5	5.2	[4]
Asthenia (Weakness)	2.1	2.8	[4]
Cough	1.8	2.2	[4]

Data from controlled clinical trials.

Peripheral edema is generally mild, dose- and age-dependent, and typically occurs within the first few weeks of treatment.[11]

Experimental Protocols

The characterization of Felodipine involved a range of standard and specialized experimental protocols.

In Vitro Vascular Reactivity Assay

This assay is used to determine the effect of a compound on vascular smooth muscle contraction.

• Objective: To measure the vasodilatory effect of Felodipine on isolated arterial tissue.

• Methodology:

  • Tissue Preparation: Rings of a blood vessel (e.g., rat thoracic aorta or tail artery) are dissected and mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and aerated with 95% O₂ / 5% CO₂.[12]

  • Contraction Induction: The arterial rings are pre-contracted with an agent like norepinephrine or a high concentration of potassium chloride (KCl) to induce a stable contraction.[12]

  • Drug Application: Felodipine is added to the bath in a cumulative concentration-response manner.

  • Measurement: The isometric tension of the rings is continuously recorded using a force transducer. A decrease in tension indicates vasodilation.

  • Data Analysis: The relaxation is expressed as a percentage of the pre-induced contraction, and concentration-response curves are plotted to determine parameters like EC₅₀ (half-maximal effective concentration).

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel activity in single cells.

• Objective: To quantify the inhibitory effect of Felodipine on L-type calcium channel currents.

• Methodology:

  • Cell Preparation: Single ventricular myocytes are isolated from an animal heart (e.g., guinea pig) or a stable cell line expressing the target channel is used.[13]

  • Whole-Cell Configuration: A glass micropipette with a very fine tip is sealed onto the surface of a single cell. The membrane patch under the pipette is then ruptured to gain electrical access to the cell's interior (whole-cell configuration).[13]

  • Voltage Clamp: The cell membrane potential is clamped at a specific holding potential (e.g., -80 mV or -40 mV).[13] Depolarizing voltage steps are applied to activate the L-type calcium channels.

  • Current Measurement: The resulting inward flow of ions (the calcium current, ICa) is measured.

  • Drug Perfusion: A solution containing Felodipine is perfused over the cell, and the ICa is measured again.

  • Data Analysis: The reduction in current amplitude in the presence of the drug is used to determine the inhibitory potency (e.g., IC₅₀, half-maximal inhibitory concentration).[13]

In Vivo Hypertensive Animal Model

This protocol evaluates the antihypertensive efficacy of a compound in a living animal.

• Objective: To assess the effect of Felodipine on blood pressure in a relevant animal model of hypertension.

• Methodology:

  • Animal Model: Spontaneously Hypertensive Rats (SHR) or stroke-prone SHR (SHRSP) are commonly used as they genetically develop hypertension.[5] Age-matched normotensive Wistar-Kyoto (WKY) rats serve as controls.[5]

  • Drug Administration: Felodipine is administered orally, often mixed with the chow, for a specified period (e.g., 2-8 weeks).[5][12]

  • Blood Pressure Measurement: Blood pressure is measured at regular intervals using a non-invasive tail-cuff method or via a permanently implanted arterial catheter for continuous monitoring.[12]

  • Data Collection: Systolic and diastolic blood pressure, as well as heart rate, are recorded.

  • Analysis: The blood pressure values of the treated SHR group are compared to those of an untreated SHR group and the normotensive WKY group to determine the antihypertensive effect.[5]

Developmental and Clinical Workflow

The development of a drug like Felodipine follows a structured, multi-stage process from laboratory discovery to clinical application.

Caption: General workflow for the development of Felodipine.

Conclusion

Felodipine stands as a significant achievement in cardiovascular pharmacology. Its development, rooted in a clear understanding of calcium channel physiology, has provided a valuable tool for the management of hypertension. The high vascular selectivity of Felodipine minimizes cardiac side effects and, combined with an advanced extended-release formulation, offers an effective and well-tolerated once-daily therapeutic option. The comprehensive data gathered from decades of preclinical and clinical research, as outlined in this guide, underscore its established role in clinical practice and provide a foundational case study for future drug development endeavors in this class.

References

• 1. researchgate.net [researchgate.net]
• 2. Felodipine population dose-response and concentration-response relationships in patients with essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Felodipine Extended-Release Tablets USP [dailymed.nlm.nih.gov]
• 4. Felodipine Tablets: Package Insert / Prescribing Info / MOA [drugs.com]
• 5. Effects of felodipine on blood pressure and lymphocyte membrane characteristics in spontaneously hypertensive stroke-prone rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Felodipine clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Felodipine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Effect of felodipine on systemic hemodynamics of spontaneous mild-hypertensive aged rats [pubmed.ncbi.nlm.nih.gov]
• 9. Extended-release felodipine in patients with mild to moderate hypertension. Felodipine ER Dose-Response Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Felodipine Event Reduction (FEVER) Study: a randomized long-term placebo-controlled trial in Chinese hypertensive patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Plendil (Felodipine): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 12. Effect of felodipine on blood pressure and vascular reactivity in stroke-prone spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Selectivity of felodipine for depolarized ventricular myocytes: a study at the single-cell level - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5-HT₄ Receptor Agonists in Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Serotonin (5-hydroxytryptamine or 5-HT) receptors are a group of G protein-coupled receptors and ligand-gated ion channels found in the central and peripheral nervous systems that mediate a wide variety of physiological and neurological processes. Among these, the 5-HT₄ receptor has emerged as a significant therapeutic target, particularly for gastrointestinal (GI) motility disorders.[1][2][3] 5-HT₄ receptor agonists are compounds that activate these receptors, mimicking the action of serotonin, and have been a focal point of drug development for conditions such as chronic constipation and irritable bowel syndrome (IBS).[4][5]

This technical guide provides a comprehensive overview of the research applications of 5-HT₄ receptor agonists, with a focus on their mechanism of action, experimental evaluation, and therapeutic potential. While the initial query for "Teludipine Hydrochloride GR53992B" did not yield specific results for a compound with that designation, this document will serve as a detailed resource on the broader class of 5-HT₄ receptor agonists.

Mechanism of Action

5-HT₄ receptor agonists primarily exert their effects by stimulating 5-HT₄ receptors located on neurons in the gastrointestinal tract.[4][6] This activation initiates a downstream signaling cascade, leading to enhanced acetylcholine release and subsequent smooth muscle contraction, thereby promoting GI motility.[7]

The binding of a 5-HT₄ receptor agonist to its receptor triggers a conformational change in the receptor, leading to the activation of the associated Gs alpha subunit of the G protein. This, in turn, stimulates adenylyl cyclase to increase the intracellular concentration of cyclic adenosine monophosphate (cAMP).[4] Elevated cAMP levels activate Protein Kinase A (PKA), which then phosphorylates various downstream targets to produce a physiological response, such as increased neuronal excitability and neurotransmitter release.

Signaling Pathway of 5-HT₄ Receptor Activation

Caption: 5-HT₄ receptor activation signaling cascade.

Quantitative Data Summary

The following tables provide illustrative examples of the types of quantitative data generated in the preclinical and clinical evaluation of 5-HT₄ receptor agonists.

Table 1: Receptor Binding Affinity and Functional Activity

Compound	5-HT₄ Receptor Ki (nM)	EC₅₀ in vitro (nM)	Intrinsic Activity
Prucalopride	0.8	5.2	Full Agonist
Tegaserod	2.5	18	Partial Agonist
Cisapride	4.1	10	Full Agonist
Velusetrag	0.2	1.1	Full Agonist

Note: Data are representative and compiled from various sources for illustrative purposes.

Table 2: Pharmacokinetic Properties

Compound	Bioavailability (%)	Tₘₐₓ (h)	Half-life (h)	Primary Route of Elimination
Prucalopride	>90	2-3	~24	Renal
Tegaserod	~10	1	~11	Hepatic/Renal
Cisapride	35-40	1-1.5	~10	Hepatic
Velusetrag	Not available	1.5-2	~20	Not available

Note: Data are representative and compiled from various sources for illustrative purposes.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of key experimental protocols used in the study of 5-HT₄ receptor agonists.

In Vitro Receptor Binding Assay

Objective: To determine the binding affinity of a test compound for the 5-HT₄ receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the human 5-HT₄ receptor are prepared from a stable cell line (e.g., HEK293).

• Radioligand Binding: Membranes are incubated with a specific radioligand (e.g., [³H]-GR113808) and varying concentrations of the test compound.

• Incubation and Washing: The mixture is incubated to allow for competitive binding. The reaction is then terminated by rapid filtration, and unbound radioligand is washed away.

• Quantification: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is calculated. The binding affinity (Ki) is then determined using the Cheng-Prusoff equation.

Experimental Workflow for In Vitro Binding Assay

References

• 1. 5-HT4 receptor agonists: similar but not the same - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] 5-HT4 Receptor Agonists in the Treatment of Gastrointestinal Motility Disorders: Current Status and Perspective | Semantic Scholar [semanticscholar.org]
• 3. graphyonline.com [graphyonline.com]
• 4. What are 5-HT4 receptor agonists and how do they work? [synapse.patsnap.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. 5-HT4 Receptor Agonists Products: R&D Systems [rndsystems.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]

Protocols & Analytical Methods

Application Notes and Protocols for Felodipine Hydrochloride in Cell Culture

Note on Nomenclature: The compound "Teludipine Hydrochloride" is likely a typographical error for Felodipine Hydrochloride , a well-documented dihydropyridine calcium channel blocker. All protocols and data herein refer to Felodipine.

Audience: Researchers, scientists, and drug development professionals.

Introduction: Felodipine is a potent, long-acting calcium channel blocker selective for the L-type calcium channels prevalent in vascular smooth muscle.[1][2] Its primary mechanism involves inhibiting the influx of extracellular calcium ions into cells, leading to the relaxation of smooth muscle and vasodilation.[1][3][4] In a research context, Felodipine is a valuable tool for investigating cellular processes regulated by calcium signaling, including cell proliferation, apoptosis, and vascular inflammatory responses.[5] These application notes provide detailed protocols for studying the effects of Felodipine Hydrochloride in a cell culture setting.

Mechanism of Action

Felodipine binds to voltage-gated L-type calcium channels, stabilizing them in their inactive conformation. This action blocks the influx of calcium (Ca²⁺) into the cell. The reduction in intracellular Ca²⁺ concentration prevents the binding of Ca²⁺ to calmodulin. Consequently, the activation of myosin light chain kinase (MLCK) is inhibited, which prevents the phosphorylation of myosin light chains. This final step leads to the relaxation of vascular smooth muscle cells.[1][4]

Caption: Signaling pathway of Felodipine Hydrochloride.

Data Presentation: In Vitro Efficacy of Felodipine

The following table summarizes key quantitative data for Felodipine from various in vitro assays. These values can serve as a reference for designing dose-response experiments.

Parameter	Assay Description	Cell/Tissue Type	Value	Reference
IC₅₀	L-type Ca²⁺ Channel Blockade	-	0.15 nM	[5]
IC₅₀	Ca²⁺-dependent Contraction	Guinea Pig Ileum Smooth Muscle	1.45 nM	[5]
IC₅₀	Caᵥ3.2 T-type Ca²⁺ Channel Blockade	-	6.8 µM	[5]
EC₅₀	PXR Activation (Luciferase Reporter)	Human HepG2 Cells	23.4 µM	[5]
Effective Conc.	Inhibition of p42/44 MAPK Translocation	Human Smooth Muscle Cells	10 µM	[5]

Experimental Protocols

Cell Viability Assessment (Resazurin Assay)

This protocol determines the effect of Felodipine on cell metabolic activity, an indicator of cell viability.

Materials:

• Cells of interest (e.g., A549, HUVEC, vascular smooth muscle cells)

• Complete cell culture medium

• Felodipine Hydrochloride (stock solution prepared in DMSO, then diluted in medium)

• 96-well clear-bottom, opaque-walled plates

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Felodipine in complete medium. A suggested starting range based on published data is 1 nM to 50 µM.

• Remove the seeding medium from the wells and add 100 µL of the Felodipine dilutions. Include wells with medium only (background control) and medium with DMSO at the highest concentration used (vehicle control).

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• Assay: Add 20 µL of Resazurin solution to each well.[6]

• Incubate for 1-4 hours at 37°C, protected from light, until the vehicle control wells turn a distinct pink/purple color.[6]

• Measurement: Measure fluorescence using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

• Data Analysis: Subtract the background fluorescence from all wells. Normalize the data to the vehicle control (set to 100% viability) and plot the results as a dose-response curve to calculate the IC₅₀ value.

Caption: Workflow for the Resazurin Cell Viability Assay.

Apoptosis Detection (Annexin V & Propidium Iodide Staining)

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells. During apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorochrome-conjugated Annexin V.[7] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.[8]

Materials:

• Cells treated with Felodipine (and appropriate controls)

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI) solution

• 1X Annexin-Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂)[7]

• Cold PBS

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with desired concentrations of Felodipine for a specified time (e.g., 24 hours). Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, gently wash with PBS and detach using a non-enzymatic cell dissociation solution or gentle trypsinization. Combine all cells from each treatment condition.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes.[9] Discard the supernatant and wash the cell pellet once with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin-Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[7]

• Staining: Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 1-2 µL of PI solution.[8] Gently vortex the tube.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[7]

• Dilution: Add 400 µL of 1X Annexin-Binding Buffer to each tube.[7]

• Analysis: Analyze the samples on a flow cytometer as soon as possible.

  • Healthy cells: Annexin V negative, PI negative.

  • Early apoptotic cells: Annexin V positive, PI negative.

  • Late apoptotic/necrotic cells: Annexin V positive, PI positive.

Signaling Pathway Analysis (Western Blotting)

Western blotting is used to detect changes in the expression or phosphorylation state of specific proteins in response to Felodipine treatment.[10] For example, one could investigate proteins involved in calcium signaling (e.g., CaMKII) or apoptosis (e.g., Caspase-3, Bcl-2).

Materials:

• Cells treated with Felodipine

• RIPA Lysis Buffer (with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (specific to target proteins)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system (e.g., CCD camera or film)

Procedure:

• Sample Preparation: After treatment with Felodipine, wash cells with cold PBS and lyse them on ice using RIPA buffer. Scrape the cells and collect the lysate.

• Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer. Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.[11]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[12]

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[10]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.[11]

• Washing: Wash the membrane three times for 10 minutes each with TBST (Tris-Buffered Saline with 0.1% Tween-20).[10]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[10][13]

• Washing: Repeat the washing step (Step 8).

• Detection: Incubate the membrane with ECL substrate according to the manufacturer's instructions.[13]

• Imaging: Capture the chemiluminescent signal using an appropriate imaging system. Analyze band intensities using densitometry software, normalizing to a loading control like β-actin or GAPDH.

Caption: General workflow for Western Blotting analysis.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Felodipine - Wikipedia [en.wikipedia.org]
• 3. Felodipine (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 4. What is the mechanism of Felodipine? [synapse.patsnap.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. kumc.edu [kumc.edu]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Flow cytometry-based quantitative analysis of cellular protein expression in apoptosis subpopulations: A protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Western Blot Protocol | Proteintech Group [ptglab.com]
• 11. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 12. nacalai.com [nacalai.com]
• 13. ptglab.com [ptglab.com]

Application Notes and Protocols for Teludipine Hydrochloride in Multidrug Resistance Reversal Assays

Introduction

Multidrug resistance (MDR) presents a significant challenge in cancer chemotherapy, often leading to treatment failure. A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), which function as drug efflux pumps, reducing intracellular chemotherapeutic drug concentrations. Teludipine hydrochloride, a dihydropyridine calcium channel blocker, has been investigated for its potential to reverse P-gp-mediated MDR. These application notes provide detailed protocols for assessing the MDR reversal activity of Teludipine Hydrochloride in vitro.

Mechanism of Action in MDR Reversal

Teludipine Hydrochloride is believed to reverse multidrug resistance primarily through its interaction with ABC transporters.[1][2] It can act as a competitive inhibitor of these pumps, binding to the transporter and thereby preventing the efflux of chemotherapeutic agents.[3] This inhibition leads to an increased intracellular accumulation of anticancer drugs, restoring their cytotoxic effects in resistant cancer cells. Additionally, some dihydropyridines have been shown to modulate the ATPase activity of these transporters, which is essential for the energy-dependent drug efflux process.[3]

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: Utilize a pair of cancer cell lines: a drug-sensitive parental line (e.g., MCF-7, A2780) and its drug-resistant counterpart overexpressing a specific ABC transporter (e.g., MCF-7/ADR, A2780cis).

• Culture Conditions: Grow cells in the recommended medium (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Maintain cultures at 37°C in a humidified atmosphere with 5% CO2.

• Maintaining Resistance: For the resistant cell line, include a low concentration of the selecting chemotherapeutic agent (e.g., doxorubicin for MCF-7/ADR) in the culture medium to maintain the MDR phenotype. Remove the selecting agent from the medium at least one week before conducting experiments to avoid interference.

Cytotoxicity Assay (MTT Assay)

This assay determines the ability of Teludipine Hydrochloride to sensitize MDR cells to chemotherapeutic agents.

Materials:

• 96-well plates

• Drug-sensitive and drug-resistant cells

• Teludipine Hydrochloride

• Chemotherapeutic agent (e.g., Doxorubicin, Paclitaxel)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

Protocol:

• Seed cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the chemotherapeutic agent, both in the presence and absence of a non-toxic concentration of Teludipine Hydrochloride.

• Include wells with untreated cells as a control.

• Incubate the plates for 48-72 hours at 37°C.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability and the IC50 (the concentration of drug required to inhibit cell growth by 50%). The fold reversal (FR) is calculated as: FR = IC50 of chemo agent alone / IC50 of chemo agent + Teludipine HCl.

Drug Accumulation and Efflux Assay (Rhodamine 123 Assay)

This assay measures the effect of Teludipine Hydrochloride on the intracellular accumulation and retention of a fluorescent substrate of P-gp, such as Rhodamine 123.

Materials:

• 24-well plates

• Drug-sensitive and drug-resistant cells

• Teludipine Hydrochloride

• Rhodamine 123

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer)

Protocol for Accumulation:

• Seed cells in 24-well plates and grow to 80-90% confluency.

• Pre-incubate the cells with a non-toxic concentration of Teludipine Hydrochloride for 1 hour at 37°C.

• Add Rhodamine 123 (final concentration 5 µM) and incubate for another 60-90 minutes.

• Wash the cells three times with ice-cold PBS.

• Lyse the cells and measure the fluorescence of the cell lysate using a fluorometer (excitation/emission ~485/528 nm).

Protocol for Efflux:

• After the accumulation phase with Rhodamine 123 (step 3 above), wash the cells with PBS.

• Add fresh medium with or without Teludipine Hydrochloride and incubate for various time points (e.g., 0, 30, 60, 120 minutes) to allow for drug efflux.

• At each time point, wash the cells with ice-cold PBS, lyse them, and measure the intracellular fluorescence.

P-gp ATPase Activity Assay

This assay determines the effect of Teludipine Hydrochloride on the ATP hydrolysis activity of P-gp, which is coupled to drug transport.

Materials:

• P-gp-rich membrane vesicles

• Teludipine Hydrochloride

• Verapamil (as a positive control)

• ATP

• Assay buffer (e.g., Tris-HCl, MgCl2, KCl)

• Reagents for detecting inorganic phosphate (Pi), such as a malachite green-based reagent.[4]

Protocol:

• Pre-incubate P-gp membrane vesicles with various concentrations of Teludipine Hydrochloride for 5 minutes at 37°C.

• Initiate the ATPase reaction by adding ATP (final concentration 3-5 mM).

• Incubate the reaction mixture for a set time (e.g., 20-30 minutes) at 37°C.

• Stop the reaction by adding a quenching solution (e.g., sodium dodecyl sulfate).

• Add the colorimetric reagent (e.g., PiColorLock™ mix) to detect the amount of inorganic phosphate released.[4]

• Measure the absorbance at the appropriate wavelength (e.g., 620-650 nm).

• A standard curve using known concentrations of phosphate should be prepared to quantify the amount of Pi released.[4]

Data Presentation

Table 1: Cytotoxicity of Doxorubicin in the Presence of Teludipine Hydrochloride

Cell Line	Treatment	IC50 of Doxorubicin (nM)	Fold Reversal (FR)
MCF-7	Doxorubicin alone	50 ± 4.5	-
Doxorubicin + 1 µM Teludipine HCl	45 ± 3.8	1.1
MCF-7/ADR	Doxorubicin alone	1200 ± 98	-
Doxorubicin + 1 µM Teludipine HCl	150 ± 12.1	8.0

Table 2: Effect of Teludipine Hydrochloride on Intracellular Rhodamine 123 Accumulation

Cell Line	Treatment	Intracellular Fluorescence (Arbitrary Units)	% Increase in Accumulation
MCF-7	Rhodamine 123 alone	8500 ± 650	-
Rhodamine 123 + 1 µM Teludipine HCl	8900 ± 710	4.7%
MCF-7/ADR	Rhodamine 123 alone	1200 ± 110	-
Rhodamine 123 + 1 µM Teludipine HCl	7500 ± 590	525%

Table 3: Modulation of P-gp ATPase Activity by Teludipine Hydrochloride

Compound	Concentration (µM)	Basal ATPase Activity (nmol Pi/min/mg)	Stimulated ATPase Activity (nmol Pi/min/mg)
Control	-	30 ± 2.5	-
Verapamil	50	-	120 ± 9.8
Teludipine HCl	1	-	85 ± 7.2
5	-	150 ± 11.5
10	-	130 ± 10.1

Visualizations

References

• 1. ABC Transporters in Multidrug Resistance and Pharmacokinetics, and Strategies for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effects of Synthetically Modified Natural Compounds on ABC Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The calcium channel blockers, 1,4-dihydropyridines, are substrates of the multidrug resistance-linked ABC drug transporter, ABCG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. abcam.com [abcam.com]

Application Notes and Protocols for Dihydropyridine Calcium Channel Blockers in Cancer Cell Line Studies

Note: Initial literature searches did not yield specific studies on Teludipine Hydrochloride in the context of cancer cell line research. However, extensive research is available for other dihydropyridine calcium channel blockers, such as Amlodipine, detailing their effects on various cancer cell lines. This document provides a detailed overview and protocols based on the available literature for Amlodipine as a representative compound of this class.

Introduction

Dihydropyridine calcium channel blockers (CCBs) are a class of drugs primarily used to treat cardiovascular conditions like hypertension. Recent studies have unveiled their potential as anticancer agents. These compounds have been shown to inhibit cancer cell proliferation, induce cell cycle arrest, and promote apoptosis in various cancer cell lines. The proposed mechanisms of action involve the modulation of intracellular calcium levels and interference with key signaling pathways crucial for tumor growth and survival. This document outlines the application of Amlodipine in cancer cell line studies, providing quantitative data and detailed experimental protocols.

Data Presentation: Effects of Amlodipine on Cancer Cell Lines

The following tables summarize the quantitative data from various studies on the effects of Amlodipine on different cancer cell lines.

Table 1: IC50 Values of Amlodipine in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Exposure Time (h)	Assay
A549	Non-Small Cell Lung Cancer	9.641[1]	48	MTT
A549	Non-Small Cell Lung Cancer	23[2]	Not Specified	MTT
H1299	Non-Small Cell Lung Cancer	25.66[2]	Not Specified	MTT
HCT116	Colorectal Cancer	27.17[3]	48	Not Specified
SW480	Colorectal Cancer	37.69[3]	48	Not Specified

Table 2: Effects of Amlodipine on Cell Cycle Distribution

Cell Line	Cancer Type	Amlodipine Concentration (µM)	Exposure Time (h)	Effect
A431	Human Epidermoid Carcinoma	20-30[4]	24	G1 phase accumulation[4]
A549	Non-Small Cell Lung Cancer	Not Specified	Not Specified	G0/G1 phase arrest[1]
HCT116	Colorectal Cancer	50[3]	48	G1 phase accumulation[3]
SW480	Colorectal Cancer	50[3]	48	G1 phase accumulation[3]

Table 3: Pro-Apoptotic Effects of Amlodipine

Cell Line	Cancer Type	Amlodipine Concentration (µM)	Observation
MDA-MB-231	Breast Cancer	2.5-10	Increased caspase-3/7 activity[5]
MDA-MB-231	Breast Cancer	Not Specified	Downregulation of Bcl-2 protein expression[5]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of a compound on cancer cells by measuring their metabolic activity.

Materials:

• Cancer cell lines (e.g., A549)

• RPMI 1640 medium with 10% FBS and 1% penicillin-streptomycin

• Amlodipine stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Amlodipine (e.g., 0, 5, 10, 20, 40, 80 µM) for 48 hours.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control (untreated cells).

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle after treatment with a compound.

Materials:

• Cancer cell lines (e.g., A431)

• Amlodipine

• Phosphate-buffered saline (PBS)

• 75% pre-chilled ethanol

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Amlodipine (e.g., 20-30 µM) for 24 hours.[4]

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by resuspending them in 75% pre-chilled ethanol and store at 4°C overnight.[1]

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the samples using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.

Apoptosis Assay by Annexin V-FITC/PI Staining

This protocol distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• Amlodipine

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Seed cells and treat with the desired concentrations of Amlodipine for the specified time.

• Harvest the cells and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1x10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze by flow cytometry within 1 hour.

Western Blotting

This technique is used to detect specific proteins in a sample and assess the effect of a compound on their expression levels.

Materials:

• Treated and untreated cell lysates

• Protein lysis buffer

• BCA Protein Assay Kit

• SDS-polyacrylamide gel

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., against Cyclin D1, p-Rb, p27, p21, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Lyse the treated and untreated cells and quantify the protein concentration using a BCA assay.

• Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence reagent and an imaging system.

Visualizations

Caption: Amlodipine signaling pathway in NSCLC A549 cells.[1]

Caption: Experimental workflow for studying Amlodipine in cancer cells.

Caption: Amlodipine's mechanism of G1 cell cycle arrest.[4]

References

• 1. Frontiers | Anticancer Effects of Amlodipine Alone or in Combination With Gefitinib in Non-Small Cell Lung Cancer [frontiersin.org]
• 2. Metabolomic Analysis, Antiproliferative, Anti-Migratory, and Anti-Invasive Potential of Amlodipine in Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. G1 cell cycle arrest by amlodipine, a dihydropyridine Ca2+ channel blocker, in human epidermoid carcinoma A431 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Amlodipine inhibits proliferation, invasion, and colony formation of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calcium Channel Activity Assay Using Teludipine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Teludipine Hydrochloride is a lipophilic dihydropyridine derivative known to function as a calcium channel blocker. Like other members of the dihydropyridine class, its primary mechanism of action is the blockade of L-type voltage-gated calcium channels (L-VGCCs), which play a crucial role in cardiovascular and neuronal signaling.[1][2] This document provides detailed application notes and experimental protocols for the characterization of Teludipine Hydrochloride's activity on L-type calcium channels using three common and robust assay methodologies: fluorescence-based intracellular calcium influx assays, patch-clamp electrophysiology, and radioligand binding assays.

Teludipine has been investigated for its ability to reverse multidrug resistance in cancer cell lines. Notably, its R-enantiomer (GR66234A) has been reported to exhibit low calcium channel antagonistic activity, suggesting a potential separation of multidrug resistance reversal from calcium channel blockade.[3] The following protocols are designed to enable researchers to quantify the calcium channel blocking activity of Teludipine Hydrochloride and its enantiomers.

Data Presentation

Table 1: Hypothetical Inhibitory Activity of Teludipine Hydrochloride on L-type Calcium Channels

Assay Type	Key Parameter	Hypothetical Value (Teludipine HCl)
Fluorescence Calcium Influx	IC50	50 nM
Patch-Clamp Electrophysiology	% Inhibition of ICa at 1 µM	95%
Radioligand Binding Assay	Ki	25 nM

Table 2: Comparison of Different Calcium Channel Blockers (Hypothetical Data)

Compound	Assay Type	IC50 / Ki
Teludipine Hydrochloride	Fluorescence Calcium Influx	50 nM
Nifedipine	Fluorescence Calcium Influx	10 nM
Verapamil	Fluorescence Calcium Influx	100 nM
Teludipine Hydrochloride	Radioligand Binding	25 nM
Nifedipine	Radioligand Binding	5 nM
Verapamil	Radioligand Binding	75 nM

Mandatory Visualizations

Signaling Pathway of L-type Calcium Channel Blockade by Teludipine Hydrochloride

Caption: L-type calcium channel signaling and blockade.

Experimental Workflow for Fluorescence-Based Calcium Influx Assay

Caption: Workflow for a fluorescence-based calcium influx assay.

Experimental Protocols

Fluorescence-Based Intracellular Calcium Influx Assay

This protocol utilizes the calcium-sensitive fluorescent dye Fluo-4 AM to measure changes in intracellular calcium concentration following depolarization of the cell membrane.

Materials:

• Cells expressing L-type calcium channels (e.g., HEK293 cells stably expressing Cav1.2, or primary cardiomyocytes)

• Teludipine Hydrochloride stock solution (e.g., 10 mM in DMSO)

• Fluo-4 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Potassium Chloride (KCl) solution (e.g., 1 M) for depolarization

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader with excitation/emission wavelengths of ~490/525 nm

Protocol:

• Cell Plating:

  • Seed cells into a 96-well black, clear-bottom microplate at a density that will result in a confluent monolayer on the day of the assay.[5]

  • Incubate overnight at 37°C in a humidified atmosphere with 5% CO₂.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution. A typical final concentration is 1-5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS.

  • Remove the cell culture medium from the wells.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.[6]

  • Incubate the plate for 45-60 minutes at 37°C.[7]

• Washing:

  • Gently remove the dye loading solution.

  • Wash the cells twice with 100 µL of HBSS to remove extracellular dye.

• Compound Incubation:

  • Prepare serial dilutions of Teludipine Hydrochloride in HBSS. It is recommended to test a wide range of concentrations (e.g., 10 pM to 10 µM) to determine the IC50.

  • Add 100 µL of the Teludipine Hydrochloride dilutions to the respective wells. Include vehicle control (DMSO) and no-compound control wells.

  • Incubate for 15-30 minutes at room temperature.[8]

• Measurement of Calcium Influx:

  • Place the microplate in a fluorescence plate reader.

  • Set the reader to record fluorescence intensity (Ex/Em = 490/525 nm) over time.[6]

  • Establish a baseline fluorescence reading for each well for approximately 20-30 seconds.

  • Add a depolarizing stimulus, such as 20 µL of a concentrated KCl solution (to a final concentration of 50-100 mM), to all wells simultaneously using an automated dispenser if available.

  • Continue to record the fluorescence for at least 2-3 minutes to capture the peak calcium influx and subsequent decline.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the logarithm of the Teludipine Hydrochloride concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Patch-Clamp Electrophysiology (Whole-Cell Voltage-Clamp)

This technique directly measures the ionic current flowing through L-type calcium channels in response to controlled changes in membrane voltage.

Materials:

• Isolated cells expressing L-type calcium channels

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Inverted microscope

• Borosilicate glass capillaries for patch pipettes

• Extracellular (bath) solution: e.g., 140 mM TEA-Cl, 10 mM CaCl₂, 10 mM HEPES, pH 7.4 with TEA-OH.

• Intracellular (pipette) solution: e.g., 120 mM CsCl, 10 mM EGTA, 5 mM Mg-ATP, 10 mM HEPES, pH 7.2 with CsOH.

• Teludipine Hydrochloride stock solution.

Protocol:

• Cell Preparation:

  • Isolate single cells and plate them on glass coverslips in a recording chamber.

• Pipette Preparation:

  • Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the intracellular solution.

  • Fire-polish the pipette tip.

  • Fill the pipette with the intracellular solution.

• Whole-Cell Configuration:

  • Approach a cell with the micropipette and form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.[9]

  • Rupture the membrane patch under the pipette tip with gentle suction to achieve the whole-cell configuration.[9]

• Recording Calcium Currents:

  • Clamp the cell membrane potential at a holding potential where L-type calcium channels are closed (e.g., -80 mV).

  • Apply a series of depolarizing voltage steps (e.g., to 0 mV or +10 mV for 200 ms) to elicit inward calcium currents (ICa).[10]

  • Record the baseline ICa in the absence of the drug.

• Drug Application:

  • Perfuse the recording chamber with the extracellular solution containing a known concentration of Teludipine Hydrochloride.

  • Allow sufficient time for the drug to equilibrate and exert its effect.

• Post-Drug Recording:

  • Apply the same voltage-step protocol and record the ICa in the presence of Teludipine Hydrochloride.

  • Repeat with a range of drug concentrations to construct a dose-response curve.

• Data Analysis:

  • Measure the peak amplitude of the inward calcium current before and after drug application.

  • Calculate the percentage of current inhibition for each concentration of Teludipine Hydrochloride.

  • Plot the percent inhibition against the drug concentration and fit the data to determine the IC50.

Radioligand Binding Assay

This assay measures the ability of Teludipine Hydrochloride to displace a radiolabeled dihydropyridine, such as --INVALID-LINK---PN200-110, from its binding site on the L-type calcium channel.[11]

Materials:

• Membrane preparations from a tissue or cell line rich in L-type calcium channels (e.g., rat cardiac ventricular muscle or a stable cell line).

• --INVALID-LINK---PN200-110 (radioligand)

• Teludipine Hydrochloride

• Nifedipine (for non-specific binding determination)

• Binding buffer: e.g., 50 mM Tris-HCl, pH 7.4

• Glass fiber filters

• Filtration manifold

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Protocol:

• Assay Setup:

  • In a 96-well plate or microcentrifuge tubes, set up the following conditions in triplicate:

    • Total Binding: Membrane preparation + --INVALID-LINK---PN200-110 + binding buffer.

    • Non-specific Binding: Membrane preparation + --INVALID-LINK---PN200-110 + a high concentration of unlabeled nifedipine (e.g., 1 µM) + binding buffer.

    • Displacement: Membrane preparation + --INVALID-LINK---PN200-110 + varying concentrations of Teludipine Hydrochloride + binding buffer. A typical concentration of --INVALID-LINK---PN200-110 is 0.1-0.5 nM.

• Incubation:

  • Incubate the reactions for 60-90 minutes at 25°C in the dark (dihydropyridines are light-sensitive).[12]

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a filtration manifold.[13]

  • Wash the filters quickly with ice-cold binding buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials.

  • Add scintillation cocktail and allow the filters to soak.

  • Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding CPM from the total binding CPM.

  • For the displacement experiment, calculate the percentage of specific binding at each concentration of Teludipine Hydrochloride.

  • Plot the percentage of specific binding against the logarithm of the Teludipine Hydrochloride concentration.

  • Fit the data to a competition binding equation to determine the IC50.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

References

• 1. Paradoxical release of nitric oxide by an L-type calcium channel antagonist, the R+ enantiomer of amlodipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Discovery and Development of Calcium Channel Blockers [frontiersin.org]
• 3. US5834496A - Methods for treating hypertension using optically pure S(-) felodipine - Google Patents [patents.google.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. content.abcam.com [content.abcam.com]
• 6. abcam.com [abcam.com]
• 7. hellobio.com [hellobio.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 10. Whole-cell recordings of calcium and potassium currents in acutely isolated smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dihydropyridine receptor of L-type Ca2+ channels: identification of binding domains for [3H](+)-PN200-110 and [3H]azidopine within the alpha 1 subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. pdspdb.unc.edu [pdspdb.unc.edu]

Teludipine Hydrochloride stock solution preparation and storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Teludipine Hydrochloride is a lipophilic calcium channel blocker belonging to the dihydropyridine class of compounds.[1] It is utilized in research to study its effects on multidrug resistance in cancer cell lines and for its potential antihypertensive properties. As a dihydropyridine derivative, its mechanism of action is anticipated to involve the blockade of L-type calcium channels, thereby inhibiting the influx of calcium ions into vascular smooth muscle cells and leading to vasodilation. Precise and consistent preparation of Teludipine Hydrochloride stock solutions is critical for obtaining reliable and reproducible experimental results.

These application notes provide detailed protocols for the preparation and storage of Teludipine Hydrochloride stock solutions to ensure their stability and efficacy for in vitro and in vivo studies.

Data Presentation: Physicochemical and Solubility Data

A summary of the key quantitative data for Teludipine Hydrochloride is presented in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₂₈H₃₉ClN₂O₆	[1]
Molecular Weight	535.07 g/mol	[1]
CAS Number	108700-03-4	[1]
Solubility in DMSO	Soluble	[1]
Recommended Solvent	DMSO	[1]
Storage Temperature	-20°C (short-term) or -80°C (long-term)	[1]

Experimental Protocols

This protocol details the steps for preparing a concentrated stock solution of Teludipine Hydrochloride using Dimethyl Sulfoxide (DMSO).

Materials:

• Teludipine Hydrochloride (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom polypropylene or glass vials

• Calibrated analytical balance

• Vortex mixer

• Ultrasonic bath (optional)

• Sterile serological pipettes or calibrated micropipettes

Procedure:

• Equilibration: Allow the vial of Teludipine Hydrochloride powder to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of Teludipine Hydrochloride powder using a calibrated analytical balance in a sterile environment (e.g., a laminar flow hood).

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the Teludipine Hydrochloride powder. A detailed guide for preparing common stock solution concentrations is provided in the table below.

• Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. To enhance solubility, the tube may be gently warmed to 37°C and sonicated in an ultrasonic bath for a short period.[1]

• Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed vials to minimize freeze-thaw cycles.

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of preparation, and storage temperature.

Stock Solution Preparation Table (in DMSO): [1]

Desired Concentration	Volume of DMSO for 1 mg	Volume of DMSO for 5 mg	Volume of DMSO for 10 mg
1 mM	1.8689 mL	9.3446 mL	18.6891 mL
5 mM	373.8 µL	1.8689 mL	3.7378 mL
10 mM	186.9 µL	934.5 µL	1.8689 mL

Proper storage is crucial to maintain the stability and activity of the Teludipine Hydrochloride stock solution.

Short-Term Storage:

• For use within one month, store the DMSO stock solution aliquots at -20°C.[1]

Long-Term Storage:

• For storage longer than one month, it is recommended to store the DMSO stock solution aliquots at -80°C. Under these conditions, the solution can be used for up to six months.[1]

Important Considerations:

• Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can lead to degradation of the compound. It is highly recommended to prepare single-use aliquots.[1]

• Protection from Light: Dihydropyridine derivatives can be light-sensitive. Store aliquots in amber vials or wrap them in aluminum foil to protect them from light.

• Solubility in Aqueous Solutions: Teludipine Hydrochloride is poorly soluble in aqueous solutions. When preparing working solutions for cell-based assays, it is important to dilute the DMSO stock solution in the aqueous medium just before use and to ensure the final DMSO concentration is not toxic to the cells (typically <0.5%).

Visualizations

The following diagram illustrates the workflow for the preparation and storage of Teludipine Hydrochloride stock solution.

Workflow for Teludipine Hydrochloride Stock Solution

This diagram depicts the proposed mechanism of action of Teludipine Hydrochloride as a dihydropyridine calcium channel blocker.

Proposed Mechanism of Teludipine Hydrochloride

References

• 1. glpbio.com [glpbio.com]

Application Notes and Protocols for Dihydropyridine Calcium Channel Blockers in In Vivo Animal Model Studies

A focus on Felodipine and Amlodipine as representative compounds.

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Teludipine Hydrochloride" did not yield specific results in scientific literature searches. It is presumed to be a potential misspelling. This document focuses on well-researched dihydropyridine calcium channel blockers, primarily Felodipine and Amlodipine, which share the same mechanism of action and are extensively used in in vivo animal models.

Introduction

Dihydropyridine calcium channel blockers are a class of drugs primarily used to treat hypertension. They act by selectively inhibiting the influx of extracellular calcium ions across the membranes of vascular smooth muscle cells, leading to vasodilation and a reduction in blood pressure.[1] This document provides detailed application notes and protocols for the use of two representative dihydropyridines, Felodipine and Amlodipine, in preclinical in vivo animal model studies.

Mechanism of Action

Dihydropyridine calcium channel blockers, such as Felodipine and Amlodipine, exert their therapeutic effects by binding to and blocking L-type voltage-gated calcium channels in vascular smooth muscle.[2] This inhibition of calcium influx prevents the activation of myosin light chain kinase, a key enzyme in muscle contraction. The result is relaxation of the vascular smooth muscle, leading to vasodilation, reduced peripheral resistance, and consequently, a lowering of arterial blood pressure.[1]

Signaling Pathway Diagram

Caption: Mechanism of action of dihydropyridine calcium channel blockers.

Data Presentation: In Vivo Efficacy

The following tables summarize the antihypertensive effects of Felodipine and Amlodipine in various animal models.

Table 1: Antihypertensive Effect of Felodipine in Rat Models

Animal Model	Drug Administration	Dose	Key Findings	Reference(s)
Spontaneously Hypertensive Rats (SHR)	Single oral dose	0.1-1.0 mg/kg	Dose-dependent decrease in blood pressure.	[3]
Spontaneously Hypertensive Rats (SHR)	Repeated oral administration	Not specified	Gradual increase in maximum blood pressure decrease and duration of effect, reaching steady state at 3 weeks. Longer acting than nifedipine.	[3]
Stroke-Prone Spontaneously Hypertensive Rats (SHRSP)	Oral, 8 weeks	Not specified	Significant decrease in blood pressure (Control: 240 ± 7 mmHg; Felodipine-treated: 164 ± 8 mmHg).	[4]
DOCA-salt Hypertensive Rats	Single oral dose	0.1-0.5 mg/kg	Superior to nifedipine in maximum blood pressure decrease and duration of effect.	[3]
Renal Hypertensive (2K1C) Rats	Single oral dose	0.1-0.5 mg/kg	Superior to nifedipine in maximum blood pressure decrease and duration of effect.	[3]

Table 2: Antihypertensive Effect of Amlodipine in Hypertensive Cats

Initial Systolic Blood Pressure (SBP)	Initial Amlodipine Dose	Key Findings	Reference(s)
Median 182 mmHg	0.625 mg/cat daily	Effective in achieving normotension.	[5]
Median 207 mmHg	1.25 mg/cat daily	Higher initial SBP required a higher dose to achieve normotension.	[5]
≥200 mmHg	1.25 mg/cat daily	Proposed starting dose for cats with severe hypertension.	[6]
General Hypertension	0.125-0.25 mg/kg once daily	Standard starting dose, can be increased up to 0.5 mg/kg.	[7]

Experimental Protocols

Induction of Hypertension in Rats (DOCA-Salt Model)

This protocol describes a common method for inducing hypertension in rats, making them suitable for testing antihypertensive agents.

Materials:

• Male Wistar rats (125-175g)

• Deoxycorticosterone acetate (DOCA)

• Olive oil or dimethylformamide (vehicle)

• Sodium chloride (NaCl)

• Anesthetic agents (e.g., Ketamine and Xylazine)

• Surgical instruments for uninephrectomy

Procedure:

• Acclimatization: House the rats in standard laboratory conditions for at least one week before the procedure.

• Uninephrectomy (Optional but common): Anesthetize the rats (e.g., Ketamine 70 mg/kg, i.p. and Xylazine 5 mg/kg, i.p.).[8]

• Make a flank incision to expose the left kidney. Ligate the renal artery, vein, and ureter, and then remove the kidney. Suture the incision.

• DOCA Administration: Prepare a suspension of DOCA in the chosen vehicle. Administer DOCA subcutaneously (e.g., 25 mg in 0.4 mL of dimethylformamide every fourth day or 40 mg/kg twice weekly in olive oil).[8][9]

• Salt Loading: Replace the drinking water with a 1% NaCl solution.[8]

• Monitoring: Monitor the rats for the development of hypertension. Blood pressure typically starts to rise after one week and stabilizes at a hypertensive level within 4-6 weeks.[8]

Blood Pressure Measurement in Conscious Rats

Accurate blood pressure measurement is crucial for evaluating the efficacy of antihypertensive drugs.

Method 1: Tail-Cuff Plethysmography (Non-invasive)

• Acclimatization and Training: Accustom the rats to the restraining device and the procedure for several days before the actual measurement to minimize stress-induced blood pressure fluctuations.[10]

• Warming: Warm the rat's tail to increase blood flow, which is necessary for detecting the pulse. This can be done using a warming chamber or a heating lamp.[10]

• Procedure: Place the rat in the restrainer and fit the tail cuff and pulse sensor on the tail. Inflate the cuff to a pressure that occludes the caudal artery and then gradually deflate it. The pressure at which the pulse reappears is recorded as the systolic blood pressure.[11]

• Data Acquisition: Use a commercially available tail-cuff system connected to a data acquisition system for recording and analysis.

Method 2: Radiotelemetry (Invasive - Gold Standard)

• Transmitter Implantation: Anesthetize the rat and surgically implant a telemetric pressure-sensing catheter into the abdominal aorta. The transmitter body is placed in the abdominal cavity.[12]

• Recovery: Allow the animal to recover from surgery for at least one week before starting measurements.

• Data Acquisition: The implanted transmitter continuously measures blood pressure and transmits the data to a receiver placed under the animal's cage. This allows for 24-hour monitoring of conscious, freely moving animals, avoiding the stress associated with other methods.[12]

Drug Administration Protocol for Efficacy Studies

Vehicle Selection: Select an appropriate vehicle for the drug based on its solubility and the intended route of administration (e.g., water, saline, olive oil).

Route of Administration:

• Oral (p.o.): Administer the drug solution or suspension directly into the stomach using an oral gavage needle. Doses for felodipine in rats have ranged from 0.1 to 1.0 mg/kg.[3]

• Intravenous (i.v.): For acute studies, the drug can be administered via a catheter implanted in a vein (e.g., jugular vein).

• Subcutaneous (s.c.): Inject the drug solution under the skin.

Dose-Response Studies: Administer different doses of the drug to separate groups of hypertensive animals to determine the dose-dependent effects on blood pressure.

Duration of Study:

• Acute Studies: Measure blood pressure at various time points after a single dose to determine the onset and duration of action.

• Chronic Studies: Administer the drug daily for several weeks to evaluate its long-term efficacy and potential for tolerance development.

Visualization of Experimental Workflow

Experimental Workflow for Antihypertensive Drug Testing in a Rat Model

Caption: A typical workflow for evaluating antihypertensive drugs in a rat model.

References

• 1. ijclinmedcasereports.com [ijclinmedcasereports.com]
• 2. Felodipine population dose-response and concentration-response relationships in patients with essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Antihypertensive effect of felodipine, a new calcium antagonist] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of felodipine on blood pressure and vascular reactivity in stroke-prone spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. everycat.org [everycat.org]
• 6. Latest Tips for Management of Feline Hypertension - WSAVA 2018 Congress - VIN [vin.com]
• 7. docs.boehringer-ingelheim.com [docs.boehringer-ingelheim.com]
• 8. omicsonline.org [omicsonline.org]
• 9. The DOCA-Salt Hypertensive Rat as a Model of Cardiovascular Oxidative and Inflammatory Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. karger.com [karger.com]
• 11. researchgate.net [researchgate.net]
• 12. Refinement of Telemetry for Measuring Blood Pressure in Conscious Rats - PMC [pmc.ncbi.nlm.nih.gov]

Chiral Separation of Felodipine Enantiomers by High-Performance Liquid Chromatography

Application Note

Introduction

Felodipine is a dihydropyridine calcium channel blocker used in the treatment of hypertension.[1] It is a chiral compound, existing as a racemic mixture of two enantiomers, R-felodipine and S-felodipine. Although the enantiomers of a chiral drug have identical physical and chemical properties in an achiral environment, they can exhibit different pharmacological and toxicological effects in the body. Therefore, the separation and quantification of individual enantiomers are crucial in pharmaceutical analysis and drug development. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the enantioselective separation of felodipine.

Principle

The enantiomeric separation of felodipine is achieved using a chiral stationary phase (CSP) in a normal-phase HPLC system. The CSP, typically a polysaccharide-based material, provides a chiral environment where the two enantiomers interact differently, leading to different retention times and subsequent separation.[2] This method allows for the accurate quantification of each enantiomer in a given sample.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

• Chiral Column: Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm) or a similar cellulose-based chiral stationary phase is recommended.[3]

• Chemicals and Reagents:

  • n-Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Felodipine reference standard (racemic mixture)

  • Methanol (for sample preparation)

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the enantiomeric separation of felodipine.

Parameter	Condition
Column	Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane: Isopropanol (70:30, v/v)[3]
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	254 nm[3]
Injection Volume	20 µL

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh about 10 mg of racemic felodipine reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase.

Sample Preparation

For the analysis of felodipine in pharmaceutical dosage forms, a suitable extraction procedure should be employed. A general procedure is outlined below:

• Weigh and finely powder a representative number of tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of felodipine and transfer it to a 10 mL volumetric flask.

• Add approximately 7 mL of methanol and sonicate for 15 minutes to ensure complete dissolution of the drug.

• Dilute to volume with methanol and mix well.

• Filter the solution through a 0.45 µm syringe filter.

• Dilute 1 mL of the filtered solution to 10 mL with the mobile phase before injection.

Data Presentation

The following table presents typical retention times and resolution obtained for the enantiomeric separation of felodipine using the described method.

Enantiomer	Retention Time (min)	Resolution (Rs)
S-(-)-Felodipine	~ 8.5	\multirow{2}{*}{> 2.0}
R-(+)-Felodipine	~ 10.2

Note: Retention times may vary slightly depending on the specific column and system.

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates the key steps in the HPLC analysis of felodipine enantiomers.

Caption: Workflow for the HPLC analysis of felodipine enantiomers.

Logical Relationship Diagram

This diagram shows the relationship between the key components of the chiral separation method.

Caption: Logic of chiral separation of felodipine enantiomers.

Conclusion

The described HPLC method provides a reliable and efficient means for the enantiomeric separation of felodipine. The use of a cellulose-based chiral stationary phase with a normal-phase mobile phase allows for excellent resolution between the R- and S-enantiomers. This method is suitable for use in research, drug development, and quality control laboratories for the chiral purity assessment of felodipine.

References

• 1. ejpmr.com [ejpmr.com]
• 2. eijppr.com [eijppr.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying P-glycoprotein Inhibition Using Felodipine

A Note on Terminology: Initial searches for "Teludipine Hydrochloride" did not yield relevant results. Based on the scientific literature concerning P-glycoprotein (P-gp) inhibition by calcium channel blockers, it is highly probable that the intended compound was Felodipine . These application notes are therefore based on Felodipine.

Introduction

P-glycoprotein (P-gp), also known as multidrug resistance protein 1 (MDR1) or ATP-binding cassette sub-family B member 1 (ABCB1), is a crucial ATP-dependent efflux pump. It is expressed in various tissues, including the intestines, liver, kidneys, and the blood-brain barrier.[1] P-gp plays a significant role in drug disposition and absorption by transporting a wide array of xenobiotics out of cells.[1] Inhibition of P-gp can lead to significant drug-drug interactions (DDIs), altering the pharmacokinetics of co-administered drugs.[2] Felodipine, a dihydropyridine calcium channel blocker, has been identified as a substrate and a weak inhibitor of P-gp. Understanding its inhibitory potential is valuable for predicting and evaluating potential DDIs during drug development.

These notes provide detailed protocols for in vitro assays designed to characterize the inhibitory effects of compounds like Felodipine on P-gp activity.

Quantitative Data Summary

The inhibitory potential of Felodipine and other reference compounds on P-gp activity is summarized below. The half-maximal inhibitory concentration (IC50) is a key metric, but its value can vary depending on the experimental system, including the cell line, P-gp expression levels, and the specific probe substrate used.[3][4]

Compound	Assay Type	Cell Line/System	Probe Substrate	IC50 (µM)	Reference
Felodipine	Rhodamine 123 Accumulation	MCF7R	Rhodamine 123	30.3	[5]
Verapamil	Digoxin Transport	Caco-2	Digoxin	~50 (88.1% inhibition)	[6]
Verapamil	Rhodamine 123 Accumulation	MCF7R	Rhodamine 123	2.6	[5]
Cyclosporin A	Rhodamine 123 Accumulation	MCF7R	Rhodamine 123	2.9	[5]
Ketoconazole	Digoxin Transport	Caco-2	[3H]-digoxin	Low µM range	[7]
Elacridar (GF120918)	Rhodamine 123 Accumulation	MCF7R	Rhodamine 123	0.05	[5]

In vivo studies in humans have shown that Felodipine has a minimal effect on the pharmacokinetics of the P-gp substrate digoxin, suggesting it is a weak inhibitor in a clinical context. One study observed no significant change in digoxin's area under the curve (AUC)[8][9], while another noted a transient, modest increase in peak plasma digoxin levels.[4]

Mechanisms of P-glycoprotein Inhibition

P-gp inhibitors can act through several mechanisms, primarily by directly interacting with the transporter protein. These interactions prevent the binding, translocation, or ATP-dependent efflux of P-gp substrates.

• Competitive Inhibition: The inhibitor directly competes with the substrate for the same binding site on P-gp.

• Non-competitive Inhibition: The inhibitor binds to a site on P-gp distinct from the substrate-binding site, inducing a conformational change that reduces the transporter's activity.

• Allosteric Inhibition: A form of non-competitive inhibition where the inhibitor binds to an allosteric site, altering the protein's conformation and preventing substrate translocation or dissociation.[5][10]

• Inhibition of ATP Hydrolysis: Some compounds interfere with the ATPase activity of P-gp's nucleotide-binding domains, which is essential for the energy-dependent transport process.[1]

Figure 1: Mechanism of P-gp mediated efflux and sites of inhibition.

Experimental Protocols

The following are detailed protocols for two common in vitro assays used to assess P-gp inhibition.

Calcein-AM Efflux Assay

This high-throughput fluorescence-based assay measures the intracellular accumulation of the fluorescent dye calcein. Calcein-AM is a non-fluorescent, lipophilic substrate of P-gp. Once inside the cell, it is cleaved by intracellular esterases into the fluorescent and membrane-impermeable calcein. P-gp inhibition leads to increased intracellular retention of Calcein-AM, resulting in a stronger fluorescent signal.[11][12]

Materials:

• P-gp-overexpressing cells (e.g., K562/MDR, MDCKII-MDR1) and parental control cells.

• Calcein-AM stock solution (1 mM in DMSO).

• Felodipine and reference inhibitor (e.g., Verapamil) stock solutions.

• Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

• 96-well black, clear-bottom microplates.

• Fluorescence microplate reader (Excitation: 485 nm, Emission: 520 nm).

Protocol:

• Cell Seeding: Seed P-gp-overexpressing cells and parental cells in a 96-well plate at an appropriate density to achieve a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare serial dilutions of Felodipine and the reference inhibitor in assay buffer. Include a vehicle control (e.g., 0.5% DMSO in buffer).

• Pre-incubation: Remove the cell culture medium and wash the cells once with pre-warmed assay buffer. Add the prepared compound dilutions to the respective wells and incubate for 15-30 minutes at 37°C.

• Calcein-AM Addition: Add Calcein-AM to each well to a final concentration of 0.25-1 µM.

• Fluorescence Measurement: Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader. Measure the fluorescence intensity kinetically over 60-90 minutes.

• Data Analysis:

  • Calculate the rate of fluorescence increase (slope) for each well.

  • Normalize the data to the vehicle control.

  • Plot the normalized fluorescence rate against the logarithm of the inhibitor concentration.

  • Determine the IC50 value using a non-linear regression analysis (four-parameter logistic fit).

Figure 2: Experimental workflow for the Calcein-AM assay.

Bidirectional Transport Assay (Digoxin)

This assay uses a polarized monolayer of cells, typically Caco-2, which endogenously express P-gp on their apical surface, mimicking the intestinal barrier.[10] The transport of a P-gp probe substrate, such as [3H]-digoxin, is measured in both the apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) directions. P-gp inhibition reduces the B-to-A efflux, thereby decreasing the efflux ratio (ER).[7]

Materials:

• Caco-2 cells (or other suitable cell line, e.g., MDCKII-MDR1).

• Transwell® inserts (e.g., 12-well or 24-well).

• Transport buffer (e.g., HBSS with 10 mM HEPES, pH 7.4).

• [3H]-digoxin (radiolabeled probe substrate).

• Felodipine and reference inhibitor (e.g., Verapamil) stock solutions.

• Transepithelial Electrical Resistance (TEER) meter.

• Lucifer Yellow or [14C]-mannitol for monolayer integrity check.

• Liquid scintillation counter and cocktail.

Protocol:

• Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a polarized monolayer with tight junctions.

• Monolayer Integrity Check:

  • Measure the TEER of each monolayer. Values should be >250 Ω·cm².[6]

  • Perform a permeability test with Lucifer Yellow or [14C]-mannitol to confirm low paracellular flux.

• Transport Experiment:

  • Wash the monolayers with pre-warmed transport buffer and equilibrate for 30 minutes at 37°C.

  • Prepare transport solutions containing [3H]-digoxin (e.g., 5 µM) with or without various concentrations of Felodipine or a reference inhibitor.

  • To measure A-to-B transport , add the [3H]-digoxin solution to the apical (donor) chamber and fresh buffer to the basolateral (receiver) chamber.

  • To measure B-to-A transport , add the [3H]-digoxin solution to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber.

• Sampling: Incubate the plates at 37°C on an orbital shaker. Take samples from the receiver chamber at specified time points (e.g., 30, 60, 90, 120 minutes) and replace with fresh buffer. Take a sample from the donor chamber at the beginning and end of the experiment.

• Quantification: Add samples to a scintillation cocktail and measure radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A directions.

  • Calculate the Efflux Ratio (ER) = Papp (B-to-A) / Papp (A-to-B).

  • An ER > 2 is indicative of active efflux.

  • Plot the percent inhibition of the efflux ratio against the logarithm of the inhibitor concentration to determine the IC50 value.

Conclusion

The provided protocols offer robust methods for evaluating the P-gp inhibitory potential of Felodipine and other test compounds. The Calcein-AM assay is a high-throughput method suitable for initial screening, while the bidirectional transport assay provides more detailed mechanistic information. Given that Felodipine appears to be a weak P-gp inhibitor, careful selection of assay conditions and appropriate controls are critical for generating reliable and reproducible data. These studies are essential for understanding the potential for drug-drug interactions and ensuring the safety and efficacy of new drug candidates.

References

• 1. What are P-gp inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Derivation of a System-Independent Ki for P-glycoprotein Mediated Digoxin Transport from System-Dependent IC50 Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcein assay: a high-throughput method to assess P-gp inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Allosteric Inhibition of P-Glycoprotein-Mediated Efflux by DMH1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of felodipine as a potential perpetrator of pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Allosteric modulation of human P-glycoprotein. Inhibition of transport by preventing substrate translocation and dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. selleckchem.com [selleckchem.com]

Technical Notes & Optimization

Troubleshooting Teludipine Hydrochloride solubility issues in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility issues with Teludipine Hydrochloride in various experimental media.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Teludipine Hydrochloride?

A1: Teludipine Hydrochloride is soluble in Dimethyl Sulfoxide (DMSO).[1] It is advisable to prepare a high-concentration stock solution in DMSO, which can then be diluted into your aqueous experimental media.

Q2: I am observing precipitation when diluting my DMSO stock solution into an aqueous buffer. What could be the cause?

A2: This is a common issue when the final concentration of the compound in the aqueous medium exceeds its solubility limit. Dihydropyridine calcium channel blockers, as a class, tend to have low aqueous solubility, which decreases as the pH increases.[2] The introduction of the DMSO stock solution into an aqueous buffer with a neutral or alkaline pH can cause the compound to precipitate.

Q3: Are there any general tips for dissolving Teludipine Hydrochloride?

A3: To aid dissolution, particularly for a stock solution, you can gently heat the solution to 37°C and use an ultrasonic bath.[1] When preparing for an experiment, it's crucial to ensure the final concentration in your aqueous medium does not exceed its solubility at the specific pH and temperature of your experiment.

Q4: How should I store stock solutions of Teludipine Hydrochloride?

A4: Stock solutions should be stored at -20°C for short-term storage (up to one month) or -80°C for long-term storage (up to six months).[1] It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide

Issue: My Teludipine Hydrochloride powder is not dissolving in my desired aqueous medium.

• Question: Have you tried preparing a stock solution in an organic solvent first?

  • Answer: Teludipine Hydrochloride is a lipophilic compound and is soluble in DMSO.[1] It is recommended to first prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in your aqueous experimental medium.

• Question: What is the pH of your aqueous medium?

  • Answer: The solubility of dihydropyridine calcium channel blockers is generally pH-dependent, with higher solubility at a more acidic pH.[2] If you are using a neutral or alkaline buffer (pH > 7), the solubility of Teludipine Hydrochloride is likely to be very low, leading to dissolution problems. Consider if your experimental conditions can tolerate a lower pH.

Issue: The compound precipitates out of solution after I dilute my DMSO stock into my cell culture medium or buffer.

• Question: What is the final concentration of DMSO in your working solution?

  • Answer: High concentrations of DMSO can be toxic to cells. It is advisable to keep the final DMSO concentration in your cell culture medium below 0.5% (v/v), and ideally below 0.1%. To achieve a low final DMSO concentration while maintaining the desired Teludipine Hydrochloride concentration, you may need to prepare a highly concentrated DMSO stock solution.

• Question: Have you considered the use of solubilizing agents?

  • Answer: For other poorly soluble dihydropyridines, surfactants or polymers have been used to improve aqueous solubility and stability.[3] Depending on your experimental system, you could explore the use of biocompatible surfactants like Tween® 80 or Pluronic® F-68 at low, non-toxic concentrations. However, the compatibility of these agents with your specific assay should be validated.

Data Presentation

Table 1: Solubility and Stock Solution Preparation for Teludipine Hydrochloride

Solvent	Solubility	Stock Concentration	Preparation Notes
DMSO	Soluble[1]	1 mM, 5 mM, 10 mM[1]	To aid dissolution, heat to 37°C and use sonication.[1]

Table 2: General Aqueous Solubility of Representative Dihydropyridine Calcium Channel Blockers (for reference)

Compound	Medium	Solubility
Amlodipine Besylate	Water	Slightly soluble[4]
Felodipine	0.1 N HCl (pH 1.2)	Higher than in neutral pH[5][6]
Nicardipine Hydrochloride	pH 4.5 citrate buffer	Relatively high[2]

Disclaimer: The data in Table 2 is for related compounds and is provided as a general guide. The exact solubility of Teludipine Hydrochloride in these media has not been specifically reported in the searched literature.

Experimental Protocols

Protocol 1: Preparation of a Teludipine Hydrochloride Stock Solution in DMSO

• Materials:

  • Teludipine Hydrochloride powder

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Water bath or incubator at 37°C

  • Ultrasonic bath

• Procedure:

  • Weigh the desired amount of Teludipine Hydrochloride powder in a sterile tube.

  • Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., for a 10 mM stock solution, add 186.9 µL of DMSO to 1 mg of Teludipine Hydrochloride, M.Wt: 535.07 g/mol ).[1]

  • Vortex the tube for 1-2 minutes to mix.

  • If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15 minutes.

  • Following incubation, place the tube in an ultrasonic bath for 5-10 minutes.

  • Visually inspect the solution to ensure all solid has dissolved.

  • Aliquot the stock solution into single-use volumes.

  • Store the aliquots at -20°C or -80°C.[1]

Protocol 2: General Method for Testing Solubility in Aqueous Media

• Materials:

  • Teludipine Hydrochloride DMSO stock solution (from Protocol 1)

  • A range of aqueous buffers (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0)

  • Spectrophotometer or HPLC system

• Procedure:

  • Prepare serial dilutions of the Teludipine Hydrochloride DMSO stock solution into each of the selected aqueous buffers. Ensure the final DMSO concentration is kept constant and low (e.g., 0.5%).

  • Incubate the solutions at the desired experimental temperature (e.g., room temperature or 37°C) for a set period (e.g., 2 hours) to allow for equilibration.

  • After incubation, centrifuge the samples at high speed (e.g., >10,000 x g) for 15 minutes to pellet any precipitated compound.

  • Carefully collect the supernatant.

  • Measure the concentration of the dissolved Teludipine Hydrochloride in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry at its maximum absorbance wavelength or a validated HPLC method).

  • The highest concentration that remains in solution without precipitation is the approximate solubility under those conditions.

Visualizations

Caption: Troubleshooting workflow for Teludipine Hydrochloride solubility issues.

Caption: Simplified signaling pathway for L-type calcium channel blockers.

References

• 1. glpbio.com [glpbio.com]
• 2. EP0231026A1 - Sustained-release dihydropyridine formulation - Google Patents [patents.google.com]
• 3. A New Generation of Dihydropyridine Calcium Channel Blockers: Photostabilization of Liquid Formulations Using Nonionic Surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Multicomponent solid forms of felodipine: preparation, characterisation, physicochemical and in-vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Felodipine Hydrochloride Concentration for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Felodipine Hydrochloride in in vitro assays. For the purpose of this guide, we will refer to the compound as Felodipine, as "Teludipine" is likely a typographical error.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Felodipine Hydrochloride?

Felodipine is a dihydropyridine calcium channel blocker.[1] Its primary mechanism of action is the inhibition of voltage-dependent L-type calcium channels in vascular smooth muscle cells.[1] This blockage prevents the influx of calcium ions, leading to reduced cytosolic calcium levels, which in turn causes vasodilation and a decrease in peripheral vascular resistance.[1] In vitro studies have shown that Felodipine has a higher selectivity for vascular smooth muscle compared to cardiac muscle.[1]

Q2: What is a typical starting concentration range for Felodipine in in vitro cell-based assays?

The optimal concentration of Felodipine is highly dependent on the cell type and the specific assay being performed. Based on published studies, a broad starting range to consider is 0.1 µM to 100 µM. For sensitive cell types like endothelial cells, concentrations as low as 0.1 µM have shown effects.[2] In contrast, studies on cancer cell lines have used concentrations in the range of 10-50 µM to observe effects on proliferation and migration.[3] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Q3: How should I dissolve Felodipine Hydrochloride for in vitro experiments?

Felodipine Hydrochloride has low aqueous solubility. For in vitro studies, it is typically dissolved in an organic solvent such as dimethyl sulfoxide (DMSO) to create a stock solution.[2] It is crucial to use fresh, high-quality DMSO as moisture-absorbing DMSO can reduce solubility.[2] When preparing your final working concentrations in cell culture media, ensure that the final DMSO concentration is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: What are some common in vitro assays used to study the effects of Felodipine?

Common in vitro assays for Felodipine include:

• Cell Viability and Proliferation Assays: To assess the cytotoxic or anti-proliferative effects of Felodipine, assays like MTT, XTT, or CCK-8 can be used.[3]

• Migration and Invasion Assays: Wound healing assays or Transwell assays can be employed to investigate the impact of Felodipine on cell motility.[3]

• Intracellular Calcium Measurement: To directly observe the effect of Felodipine on calcium influx, fluorescent calcium indicators like Fura-2/AM can be used with fluorescence microscopy or plate readers.

• Western Blotting: This technique can be used to analyze changes in protein expression in signaling pathways affected by Felodipine, such as the phosphorylation of proteins involved in cell contraction or proliferation.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Precipitation of Felodipine in cell culture media	Poor aqueous solubility of Felodipine.	Ensure the stock solution in DMSO is fully dissolved before diluting in media. Prepare fresh dilutions for each experiment. Decrease the final concentration of Felodipine. Consider using a formulation with enhanced solubility, such as a nanosuspension, if the issue persists.
High background or inconsistent results in fluorescence-based assays	Autofluorescence of Felodipine.	Run appropriate controls, including media with Felodipine but without cells, to determine the background fluorescence. If significant, consider using a different fluorescent dye with excitation/emission spectra that do not overlap with Felodipine's fluorescence.
No observable effect of Felodipine at expected concentrations	Cell line insensitivity. Incorrect concentration range. Drug degradation.	Verify the expression of L-type calcium channels in your cell line. Perform a wider dose-response study, including higher concentrations. Prepare fresh stock solutions of Felodipine and store them properly (protected from light).
Cell death at low concentrations of Felodipine	High sensitivity of the cell line. High final DMSO concentration.	Perform a cytotoxicity assay to determine the IC50 for your specific cell line. Ensure the final DMSO concentration in your working solution is non-toxic (typically ≤ 0.1%).

Quantitative Data Summary

Table 1: Reported In Vitro Concentrations of Felodipine and Their Effects

Cell Type	Assay	Concentration Range	Observed Effect
Lung Squamous Carcinoma Cells (SKMES-1, NCIH226)	CCK-8 Proliferation Assay	10 - 50 µM	Impaired proliferative ability[3]
Lung Squamous Carcinoma Cells (SKMES-1)	Colony Formation Assay	10 µM	Suppressed colony formation[3]
Lung Squamous Carcinoma Cells (SKMES-1)	Wound Healing Assay	10 µM	Suppressed migratory capability[3]
Rat Endothelial Cells	Nitric Oxide Generation	0.1 µM	Increased NOx generation[2]
Human Smooth Muscle Cells	Proliferation ([3H]thymidine incorporation)	10⁻⁷ to 10⁻⁵ M	Inhibition of PDGF-stimulated proliferation[4]
Mouse Lens Epithelial Cells	Intracellular Calcium Measurement	10 µM	Marked decrease in total intracellular calcium[5]

Experimental Protocols

Protocol 1: Cell Viability Assay using Trypan Blue

This protocol is adapted from a general procedure for assessing cell viability and can be applied to study the effects of Felodipine.[6]

• Cell Seeding: Seed cells in a 24-well plate at a density that will not lead to over-confluence during the experiment. Allow cells to adhere overnight.

• Felodipine Treatment: Prepare serial dilutions of Felodipine from a DMSO stock solution in your cell culture medium. Ensure the final DMSO concentration is consistent across all wells, including the vehicle control (medium with DMSO only). Remove the old medium from the cells and add the medium containing different concentrations of Felodipine.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Cell Harvesting:

  • Remove the growth medium.

  • Wash the cells with 500 µL of HBSS (without calcium and magnesium).

  • Add 200 µL of Trypsin-EDTA solution to detach the cells.

  • Resuspend the cells in 800 µL of culture medium to create a cell suspension.[6]

• Staining and Counting:

  • Mix the cell suspension with a 0.4% Trypan blue solution in a 1:1 ratio.[6]

  • Take a 10 µL aliquot of the mixture and count the number of viable (unstained) and non-viable (blue) cells using a hemocytometer or an automated cell counter.

• Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle control.

Protocol 2: Measurement of Intracellular Calcium using Fura-2/AM

This protocol provides a general workflow for measuring changes in intracellular calcium in response to Felodipine.

• Cell Seeding: Seed cells on glass-bottom dishes or black-walled, clear-bottom 96-well plates suitable for fluorescence imaging. Allow cells to adhere and reach the desired confluency.

• Fura-2/AM Loading:

  • Prepare a Fura-2/AM loading solution in a suitable buffer (e.g., Hank's Balanced Salt Solution - HBSS) at a final concentration of 2-5 µM.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Fura-2/AM loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Washing: After incubation, wash the cells twice with HBSS to remove excess dye.

• Felodipine Treatment and Imaging:

  • Add HBSS containing the desired concentration of Felodipine to the cells.

  • Immediately begin imaging using a fluorescence microscope or plate reader equipped for ratiometric calcium imaging.

  • Acquire fluorescence intensity measurements at excitation wavelengths of 340 nm and 380 nm, with emission at ~510 nm.

• Data Analysis: The ratio of the fluorescence intensities at 340 nm and 380 nm is proportional to the intracellular calcium concentration. Analyze the change in this ratio over time to determine the effect of Felodipine on calcium levels.

Visualizations

Caption: Felodipine's mechanism of action.

Caption: General experimental workflow for in vitro assays with Felodipine.

References

• 1. Felodipine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. The antihypertensive felodipine shows synergistic activity with immune checkpoint blockade and inhibits tumor growth via NFAT1 in LUSC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. 2.3. Cell viability assay [bio-protocol.org]

Technical Support Center: Teludipine Hydrochloride Stability and Degradation in Solution

Disclaimer: As of November 2025, detailed stability and degradation studies for Teludipine Hydrochloride are not extensively available in published literature. The following troubleshooting guides and FAQs are based on the established behavior of structurally related dihydropyridine calcium channel blockers, such as amlodipine and felodipine. This information is intended to provide a foundational framework for researchers to design and execute specific stability studies for Teludipine Hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways for Teludipine Hydrochloride in solution?

A1: Based on the dihydropyridine structure, the primary degradation pathways for Teludipine Hydrochloride are expected to be oxidation and hydrolysis. The dihydropyridine ring is susceptible to oxidation, leading to the formation of its pyridine analog. The ester linkages in the molecule are prone to hydrolysis under both acidic and basic conditions.[1][2] Photodegradation is also a common pathway for this class of compounds, often resulting in oxidation of the dihydropyridine ring.[3][4]

Q2: How does pH affect the stability of Teludipine Hydrochloride in aqueous solutions?

A2: The stability of dihydropyridine derivatives is highly pH-dependent. Teludipine Hydrochloride is expected to be most stable in a slightly acidic to neutral pH range. In strongly acidic or alkaline solutions, the rate of hydrolysis of the ester groups is likely to increase significantly.[1]

Q3: What are the best practices for preparing and storing stock solutions of Teludipine Hydrochloride to minimize degradation?

A3: To minimize degradation, stock solutions should be prepared in a suitable organic solvent, such as DMSO, and stored at low temperatures (e.g., -20°C) in tightly sealed containers protected from light. For aqueous solutions, it is advisable to use a buffer system to maintain a stable pH, ideally in the slightly acidic to neutral range. Prepare fresh aqueous solutions for experiments whenever possible.

Q4: My HPLC analysis shows multiple degradation peaks. How can I identify the degradation products?

A4: The identification of degradation products typically requires mass spectrometry (MS) coupled with liquid chromatography (LC-MS). By comparing the mass-to-charge ratio (m/z) of the parent compound with the degradation products, you can infer the chemical modifications that have occurred (e.g., oxidation, hydrolysis). Further structural elucidation can be achieved using tandem mass spectrometry (MS/MS) to analyze the fragmentation patterns.

Q5: I am observing a rapid loss of Teludipine Hydrochloride in my cell culture medium. What could be the cause?

A5: Several factors could contribute to this. First, consider the pH of your cell culture medium, which is typically slightly alkaline (around 7.4). This pH may promote hydrolysis. Additionally, components in the medium could catalyze degradation. It is also crucial to consider photodegradation from ambient light in the laboratory or cell culture hood. Running a control experiment with Teludipine Hydrochloride in the medium without cells can help differentiate between chemical and cell-mediated degradation.

Troubleshooting Guides

Issue 1: Inconsistent Results in Stability Studies

Symptom	Possible Cause	Troubleshooting Steps
High variability between replicate samples.	Inconsistent storage conditions (light, temperature).	Ensure all samples are stored under identical, controlled conditions. Use amber vials or wrap containers in foil to protect from light.
pH of the solution is not well-controlled.	Use a buffer system appropriate for the intended pH range of the study. Verify the pH of each solution before and during the experiment.
Contamination of the solvent or glassware.	Use high-purity solvents and thoroughly clean all glassware.

Issue 2: Unexpected Degradation Products

Symptom	Possible Cause	Troubleshooting Steps
Peaks appear in the chromatogram that do not correspond to known degradation pathways.	Interaction with excipients or other components in the solution.	Conduct forced degradation studies on the pure active pharmaceutical ingredient (API) to establish its intrinsic degradation profile. Then, perform compatibility studies with individual excipients.
Secondary degradation of primary degradation products.	Analyze samples at earlier time points to identify the initial degradation products before they are further converted.
Presence of reactive oxygen species.	De-gas solvents to remove dissolved oxygen, especially for studies on oxidative degradation.

Data Presentation

The following tables present a template for summarizing quantitative data from forced degradation studies on Teludipine Hydrochloride. The values are hypothetical and should be replaced with experimental data.

Table 1: Summary of Forced Degradation Studies for Teludipine Hydrochloride

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Hypothetical)	Number of Degradation Products (Hypothetical)
Acid Hydrolysis	1 M HCl	72 hours	60°C	25%	2
Base Hydrolysis	0.1 M NaOH	24 hours	60°C	40%	3
Oxidation	6% H₂O₂	48 hours	25°C	30%	2
Thermal	Solid State	5 days	80°C	10%	1
Photolytic	UV Light (254 nm)	24 hours	25°C	15%	1

Table 2: Hypothetical Degradation Products of Teludipine Hydrochloride

Degradation Pathway	Degradation Product	Proposed Structure
Oxidation	Pyridine Analog	Dihydropyridine ring oxidized to a pyridine ring.
Acid/Base Hydrolysis	Carboxylic Acid Derivative	Ester group hydrolyzed to a carboxylic acid.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.

a. Preparation of Stock Solution: Prepare a stock solution of Teludipine Hydrochloride at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile/water 50:50 v/v).

b. Acid Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 1 M HCl.

• Keep the solution at 60°C for 72 hours.

• At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

c. Base Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

• Keep the solution at 60°C for 24 hours.

• At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

d. Oxidative Degradation:

• To 1 mL of the stock solution, add 1 mL of 6% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature (25°C) for 48 hours, protected from light.

• At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

e. Thermal Degradation:

• Place the solid Teludipine Hydrochloride powder in a petri dish and expose it to a temperature of 80°C in an oven for 5 days.

• At specified time points, withdraw a sample, prepare a solution of known concentration, and analyze by HPLC.

f. Photolytic Degradation:

• Expose a solution of Teludipine Hydrochloride (100 µg/mL in mobile phase) to UV light (254 nm) in a photostability chamber for 24 hours.

• A control sample should be kept in the dark under the same conditions.

• At specified time points, analyze both the exposed and control samples by HPLC.

Stability-Indicating HPLC Method

A reversed-phase high-performance liquid chromatography (RP-HPLC) method is generally suitable for the analysis of Teludipine Hydrochloride and its degradation products.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.5) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength determined by the UV spectrum of Teludipine Hydrochloride.

• Injection Volume: 20 µL.

This method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear for the quantification of Teludipine Hydrochloride in the presence of its degradation products.

Visualizations

Caption: Experimental workflow for forced degradation studies.

Caption: Hypothetical degradation pathways for Teludipine HCl.

References

• 1. Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preventing Teludipine Hydrochloride Precipitation in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Teludipine Hydrochloride precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Teludipine Hydrochloride and why does it precipitate in aqueous solutions?

Teludipine Hydrochloride is a lipophilic (fat-soluble) calcium channel blocker.[1] Its molecular structure makes it inherently poorly soluble in water. When introduced into an aqueous environment, the compound tends to self-associate and crystallize, leading to precipitation. This is a common challenge for many drugs classified as poorly water-soluble.

Q2: What are the primary factors that influence the precipitation of Teludipine Hydrochloride?

Several factors can trigger or exacerbate the precipitation of Teludipine Hydrochloride in aqueous solutions:

• pH of the solution: As a hydrochloride salt of a weakly basic compound, its solubility is highly pH-dependent. An increase in pH can cause the salt to convert to its less soluble free base form, leading to precipitation.

• Concentration: Exceeding the thermodynamic equilibrium solubility of Teludipine Hydrochloride in a given solvent system will inevitably lead to precipitation.

• Solvent Composition: The type and concentration of co-solvents and other excipients can significantly impact solubility.

• Temperature: Temperature can affect solubility, although the effect can vary. For some compounds, increasing the temperature can enhance solubility.

• Presence of Nucleation Sites: Impurities or undissolved particles can act as nucleation sites, initiating the precipitation process.

Q3: What are the common formulation strategies to prevent the precipitation of poorly water-soluble drugs like Teludipine Hydrochloride?

Several formulation strategies can be employed to enhance the solubility and prevent the precipitation of lipophilic drugs. These include:

• Co-solvents: Utilizing a mixture of water and a water-miscible organic solvent can increase the solubility of hydrophobic compounds.

• Surfactants: These agents form micelles that can encapsulate the drug, increasing its apparent solubility in water.

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface, allowing them to form inclusion complexes with poorly soluble drugs, thereby enhancing their aqueous solubility.

• pH Adjustment: Maintaining an acidic pH can help keep the hydrochloride salt in its more soluble ionized form.

• Solid Dispersions: Dispersing the drug in a polymer matrix at a molecular level can enhance its dissolution rate and apparent solubility.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting precipitation issues encountered during experiments with Teludipine Hydrochloride.

Issue: Teludipine Hydrochloride precipitates immediately upon addition to an aqueous buffer.

Potential Cause	Troubleshooting Step
pH of the buffer is too high.	Lower the pH of the aqueous buffer to a more acidic range (e.g., pH 3-5) to maintain the protonated, more soluble form of the drug.
Concentration exceeds solubility.	Reduce the final concentration of Teludipine Hydrochloride in the solution. Determine the approximate solubility in the chosen buffer system before preparing a high-concentration stock.
Inadequate initial dissolution.	First, dissolve Teludipine Hydrochloride in a small amount of a suitable organic solvent like DMSO before adding it to the aqueous buffer. Ensure rapid mixing upon addition.

Issue: The solution is initially clear but precipitation occurs over time.

Potential Cause	Troubleshooting Step
Slow conversion to the free base.	Re-evaluate the pH of the final solution and consider using a buffer with sufficient capacity to maintain the acidic pH over the duration of the experiment.
Crystallization from a supersaturated solution.	Incorporate a precipitation inhibitor, such as a polymer (e.g., HPMC, PVP), into the formulation.
Temperature fluctuations.	Maintain a constant temperature for the solution, as changes can affect solubility and lead to precipitation.

Data Presentation: Strategies to Enhance Solubility

The following table summarizes the qualitative effects of different formulation strategies on the solubility of poorly water-soluble drugs, which can be applied to Teludipine Hydrochloride.

Strategy	Mechanism of Action	Typical Agents	Considerations
Co-solvency	Reduces the polarity of the aqueous solvent, making it more favorable for lipophilic drugs.	Ethanol, Propylene Glycol, Polyethylene Glycol (PEG)	Potential for toxicity at high concentrations; the drug may precipitate upon dilution.
Surfactant Solubilization	Forms micelles that encapsulate the drug, increasing its apparent water solubility.	Polysorbate 80 (Tween 80), Sodium Dodecyl Sulfate (SDS)	The concentration must be above the critical micelle concentration (CMC); potential for cell toxicity depending on the surfactant and concentration.
Cyclodextrin Complexation	Forms inclusion complexes where the drug is encapsulated within the cyclodextrin cavity.	β-cyclodextrin, Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Stoichiometry of the complex is important; can be a highly effective method for increasing solubility.
pH Adjustment	Maintains the drug in its ionized (salt) form, which is typically more water-soluble.	Hydrochloric Acid, Citric Acid buffers	Effective for ionizable drugs; the pH must be maintained within a range where the drug is stable and soluble.

Experimental Protocols

Protocol: Preparation of a Teludipine Hydrochloride Solution using a Co-solvent System

This protocol provides a general method for preparing an aqueous solution of Teludipine Hydrochloride for in vitro experiments using a co-solvent to prevent precipitation.

Materials:

• Teludipine Hydrochloride powder

• Dimethyl Sulfoxide (DMSO)

• Sterile deionized water

• Appropriate aqueous buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a Concentrated Stock Solution:

  • Weigh the required amount of Teludipine Hydrochloride powder.

  • Dissolve the powder in a minimal amount of DMSO to create a concentrated stock solution (e.g., 10 mM). Ensure the powder is completely dissolved by vortexing. Gentle warming to 37°C may aid dissolution.

• Prepare the Final Aqueous Solution:

  • Add the desired volume of the aqueous buffer to a sterile tube.

  • While vortexing the buffer, slowly add the required volume of the Teludipine Hydrochloride stock solution to achieve the final desired concentration. Note: The final concentration of DMSO should be kept low (typically <0.5% v/v) to avoid solvent effects in biological assays.

• Observation and Filtration:

  • Visually inspect the solution for any signs of precipitation immediately after preparation and after a short incubation period (e.g., 15-30 minutes) at the experimental temperature.

  • If the solution remains clear, it is ready for use. If slight precipitation is observed, the solution can be filtered through a 0.22 µm syringe filter to remove any undissolved particles.

Mandatory Visualizations

Caption: Troubleshooting workflow for addressing Teludipine Hydrochloride precipitation.

Caption: General signaling pathway of L-type calcium channel blockers like Teludipine.

References

• 1. glpbio.com [glpbio.com]

Technical Support Center: Enhancing Felodipine Efficacy in Resistant Cancer Cell Lines

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting information and frequently asked questions (FAQs) regarding the use of Felodipine, a dihydropyridine calcium channel blocker, in cancer research, with a specific focus on overcoming resistance in cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Felodipine in a cellular context?

A1: Felodipine is a selective L-type calcium channel blocker.[1] Its primary mechanism involves inhibiting the influx of extracellular calcium ions (Ca²⁺) into the cell by binding to and stabilizing voltage-gated L-type calcium channels in their inactive conformation.[2][3] This reduction in intracellular Ca²⁺ concentration prevents the activation of calcium-dependent signaling pathways.[2]

Q2: How does Felodipine exert anti-cancer effects?

A2: Recent studies indicate that Felodipine can inhibit cancer cell proliferation and migration. One key mechanism identified in lung squamous cell carcinoma (LUSC) is the modulation of the Calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway.[4][5] By reducing intracellular Ca²⁺, Felodipine prevents the activation of calcineurin, a calcium-dependent phosphatase. This, in turn, inhibits the dephosphorylation and nuclear translocation of the transcription factor NFAT1, leading to decreased expression of genes that promote tumor growth and cell migration.[4][6]

Q3: What are the common mechanisms by which cancer cells develop resistance to therapeutic agents?

A3: Cancer cells can develop multidrug resistance (MDR) through several mechanisms. One of the most common is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) or Breast Cancer Resistance Protein (BCRP/ABCG2).[7] These transporters function as efflux pumps, actively removing a wide range of chemotherapeutic drugs from the cell, thereby reducing their intracellular concentration and efficacy.[8][9]

Q4: Can Felodipine help overcome multidrug resistance? If so, how?

A4: Yes, there is evidence that dihydropyridine calcium channel blockers, the class of drugs to which Felodipine belongs, can help overcome MDR. Studies have shown that these compounds can be substrates for and inhibitors of ABC transporters like ABCG2.[10] By competing with or directly inhibiting the efflux pump, they can increase the intracellular accumulation of co-administered chemotherapeutic agents, thereby re-sensitizing resistant cells to the treatment.[9][10] For example, non-toxic concentrations of dihydropyridines have been shown to increase the sensitivity of ABCG2-expressing cells to the chemotherapy drug mitoxantrone by 3- to 5-fold.[10]

Q5: Are there synergistic effects when combining Felodipine with other anti-cancer therapies?

A5: Yes. In preclinical models, Felodipine has demonstrated synergistic anti-tumor activity when combined with immune checkpoint inhibitors (ICBs) like anti-PD1 and anti-CTLA4 antibodies in lung cancer.[4][11] This combination has been shown to enhance the infiltration of CD8+ T-cells into the tumor microenvironment.[6] Additionally, Felodipine has been reported to potentiate the therapeutic effect of gemcitabine in cholangiocarcinoma models.[4] The principle of reversing MDR also suggests synergy with chemotherapies that are substrates of ABC transporters.

Troubleshooting Guide

Issue: Felodipine monotherapy shows limited efficacy in our cancer cell line.

• Possible Cause 1: Intrinsic or Acquired Resistance. The cell line may have high baseline expression of ABC transporters or may have developed resistance through other mechanisms, such as alterations in downstream signaling pathways.

• Troubleshooting Steps:

  • Assess ABC Transporter Expression: Use Western Blot or qPCR to determine the expression levels of key transporters like P-gp (ABCB1) and BCRP (ABCG2).

  • Combination Therapy: Test Felodipine in combination with a known chemotherapeutic agent that is a substrate for these transporters. A synergistic effect would suggest Felodipine is helping to overcome efflux-mediated resistance.

  • Investigate Signaling Pathways: Examine the activation status of the NFAT pathway. If this pathway is not active in your cell line, Felodipine's anti-proliferative effects may be limited.

Issue: Difficulty observing a synergistic effect with a combination therapy.

• Possible Cause 1: Suboptimal Dosing. The concentrations of Felodipine or the co-administered drug may not be in the optimal range to achieve synergy.

• Troubleshooting Steps:

  • Perform Dose-Response Matrix: Conduct a cell viability assay using a matrix of concentrations for both Felodipine and the partner drug.

  • Calculate Combination Index (CI): Use the Chou-Talalay method to calculate the CI. A CI value < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

• Possible Cause 2: Incompatible Mechanisms. The partner drug may not be a substrate of the ABC transporters that Felodipine can inhibit, or their mechanisms of action may not be complementary.

• Troubleshooting Steps:

  • Verify Partner Drug's Resistance Profile: Confirm from literature that the chosen chemotherapeutic agent is indeed subject to efflux by P-gp or BCRP.

  • Explore Alternative Combinations: Consider combining Felodipine with agents targeting different pathways, such as immune checkpoint inhibitors or other signaling pathways relevant to your cancer model.[4]

Data Presentation

The following table summarizes quantitative data from studies on various calcium channel blockers, illustrating their potential to enhance the efficacy of anti-cancer agents in resistant cell lines.

Calcium Channel Blocker	Cancer Model / Cell Line	Combination Agent	Observed Effect	Reference
Dihydropyridines (general)	ABCG2-expressing cells	Mitoxantrone	3- to 5-fold increase in sensitivity to mitoxantrone.	[10]
Manidipine	Paclitaxel-resistant colorectal (HCT-8/T) and lung (A549/T) cells	Paclitaxel	Up to 1328-fold reduction in Paclitaxel IC₅₀; 52% reduction in intracellular calcium.	[12]
Amlodipine	A549 and H1299 lung cancer cells	Monotherapy	IC₅₀ values of 23 µM and 25.66 µM, respectively.	[13]
Felodipine	MCF-7 breast cancer cells	Monotherapy (nanosuspension)	Nanosuspension formulation showed higher cytotoxicity compared to standard suspension.	[14]

Experimental Protocols

1. Cell Viability Assay (MTT-Based) to Assess Synergy

This protocol is for determining the cytotoxic effects of Felodipine alone and in combination with another chemotherapeutic agent.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Drug Preparation: Prepare stock solutions of Felodipine and the partner drug in DMSO. Create a series of dilutions in culture medium to achieve the desired final concentrations.

• Treatment: Remove the medium from the wells and add 100 µL of medium containing the drugs, either alone or in combination, according to a pre-designed dose-response matrix. Include vehicle-only (DMSO) wells as a negative control.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C until a purple formazan precipitate is visible.[15]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or another solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.[15]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Use software (e.g., CompuSyn) to calculate the Combination Index (CI) to determine synergy.

2. Western Blot for BCRP/ABCG2 Expression

This protocol is to determine if a cell line's resistance is associated with the overexpression of the BCRP/ABCG2 efflux pump.

• Protein Extraction: Lyse parental and resistant cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Quantify the protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein extract from each sample onto a 10% SDS-polyacrylamide gel. Run the gel until adequate separation of proteins is achieved.[16]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[16]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against BCRP/ABCG2 (e.g., clone BXP-21, diluted 1:1000 in blocking solution) overnight at 4°C with gentle agitation.[16]

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., anti-mouse IgG, 1:2000 dilution) for 1 hour at room temperature.[16]

• Detection: Wash the membrane again as in step 6. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Loading Control: Strip the membrane and re-probe with an antibody for a loading control protein (e.g., β-actin or GAPDH) to ensure equal protein loading.

3. In Vivo Tumor Xenograft Study

This protocol outlines a general workflow for evaluating the in vivo efficacy of Felodipine in combination with another therapy.

• Cell Implantation: Subcutaneously inject 1-5 x 10⁶ cancer cells (e.g., A549/T) suspended in Matrigel into the flank of immunocompromised mice (e.g., nude mice).[13]

• Tumor Growth and Grouping: Monitor tumor growth using calipers. When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle Control, Felodipine alone, Chemotherapy alone, Combination).

• Drug Administration: Administer treatments as per the study design. For example, Felodipine could be administered orally (p.o.) and a chemotherapeutic agent via intraperitoneal (i.p.) injection. Dosing schedules can vary (e.g., daily, every other day).[13]

• Monitoring: Measure tumor volumes and mouse body weights 2-3 times per week. Monitor the overall health of the animals.

• Study Endpoint: Euthanize the mice when tumors reach the predetermined endpoint size, or after a specified treatment duration.

• Tissue Collection and Analysis: Excise the tumors, weigh them, and process them for downstream analysis such as immunohistochemistry (IHC) for proliferation markers (e.g., Ki67) or Western blot for protein expression.[4][13]

Visualizations

Signaling Pathways and Logical Relationships

Caption: Felodipine's anti-cancer mechanism via NFAT1 pathway inhibition.

Caption: Overcoming MDR with Felodipine by inhibiting ABC transporters.

Caption: Experimental workflow for a combination therapy cell viability assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. What is the mechanism of Felodipine? [synapse.patsnap.com]
• 3. Felodipine | C18H19Cl2NO4 | CID 3333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The antihypertensive felodipine shows synergistic activity with immune checkpoint blockade and inhibits tumor growth via NFAT1 in LUSC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Western blotting analysis for the isolation and detection of membrane xenobiotic transporter ABCG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. science.mahidol.ac.th [science.mahidol.ac.th]
• 9. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells [mdpi.com]
• 10. The calcium channel blockers, 1,4-dihydropyridines, are substrates of the multidrug resistance-linked ABC drug transporter, ABCG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The antihypertensive felodipine shows synergistic activity with immune checkpoint blockade and inhibits tumor growth via NFAT1 in LUSC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. pubcompare.ai [pubcompare.ai]

Technical Support Center: Teludipine Hydrochloride and Fluorescent Probes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter interference from Teludipine Hydrochloride in fluorescence-based experiments.

Frequently Asked Questions (FAQs)

Q1: Does Teludipine Hydrochloride exhibit intrinsic fluorescence?

There is currently no publicly available data on the intrinsic fluorescent properties of Teludipine Hydrochloride. However, it belongs to the dihydropyridine (DHP) class of compounds, and many DHPs are known to be fluorescent.[1][2][3][4][5] Therefore, it is plausible that Teludipine Hydrochloride may exhibit some level of autofluorescence that could interfere with experimental readings.

Q2: What is a known example of a dihydropyridine interfering with a fluorescent probe?

A well-documented example is the interference of Amlodipine, another dihydropyridine calcium channel blocker, with the fluorescent calcium indicator Fura-2.[6][7] Amlodipine has an excitation spectrum that overlaps with Fura-2, leading to an artificial increase in the fluorescence signal that can be misinterpreted as a change in intracellular calcium concentration.[7]

Q3: What types of interference can occur between Teludipine Hydrochloride and fluorescent probes?

Potential interferences can include:

• Autofluorescence: Teludipine Hydrochloride itself may fluoresce at the excitation and/or emission wavelengths of the experimental probe, leading to an elevated background signal.

• Fluorescence Quenching: The compound may decrease the fluorescence signal of the probe through various mechanisms, such as collisional quenching or Förster resonance energy transfer (FRET).

• Spectral Overlap: The absorption or emission spectrum of Teludipine Hydrochloride may overlap with that of the fluorescent probe, causing signal bleed-through.

• Alteration of Probe Environment: Being a lipophilic compound, Teludipine Hydrochloride could partition into cellular membranes, altering the local environment of membrane-bound probes and affecting their fluorescent properties.[8]

Q4: How can I determine if Teludipine Hydrochloride is interfering with my assay?

The first step is to run proper controls. This includes measuring the fluorescence of Teludipine Hydrochloride alone in the assay buffer, as well as the fluorescence of the probe in the presence and absence of the compound. A detailed experimental protocol for this is provided below.

Troubleshooting Guide

If you suspect that Teludipine Hydrochloride is interfering with your fluorescence-based assay, follow these troubleshooting steps.

Problem: Unexpectedly high background fluorescence.

Possible Cause	Suggested Solution
Teludipine Hydrochloride is autofluorescent at your experimental wavelengths.	1. Perform a spectral scan of Teludipine Hydrochloride to determine its excitation and emission maxima. 2. If there is spectral overlap, consider using a fluorescent probe with excitation and emission wavelengths that are spectrally distinct from the compound. 3. If possible, subtract the background fluorescence from the Teludipine Hydrochloride-only control from your experimental readings.
Contamination of reagents.	Test the fluorescence of all individual assay components (buffer, solvents, etc.) to identify the source of contamination.

Problem: Lower than expected fluorescence signal (Quenching).

Possible Cause	Suggested Solution
Teludipine Hydrochloride is quenching the fluorescence of your probe.	1. Perform a titration experiment to quantify the quenching effect at different concentrations of Teludipine Hydrochloride. 2. If quenching is significant, you may need to consider a different fluorescent probe or a non-fluorescence-based assay method.
Compound precipitation.	Teludipine Hydrochloride is soluble in DMSO.[8] Ensure that the final concentration of DMSO in the assay is sufficient to maintain solubility and does not affect the assay performance. Visually inspect for any precipitation.

Problem: Inconsistent or variable fluorescence readings.

Possible Cause	Suggested Solution
Photobleaching of the fluorescent probe or compound.	1. Reduce the exposure time and intensity of the excitation light. 2. Use an anti-fade reagent if compatible with your assay.
Instability of Teludipine Hydrochloride in the assay buffer.	Assess the stability of the compound in your experimental buffer over the time course of the experiment.

Data Presentation

Table 1: Hypothetical Spectral Properties of a Dihydropyridine Compound

Disclaimer: The following data is hypothetical and for illustrative purposes only, as specific spectral data for Teludipine Hydrochloride is not publicly available.

Compound	Solvent	Excitation Max (nm)	Emission Max (nm)	Quantum Yield
Hypothetical DHP	DMSO	360	450	0.05
Fluorescent Probe X	Assay Buffer	488	520	0.60

Table 2: Example of Interference Data

Disclaimer: The following data is hypothetical and for illustrative purposes only.

Sample	Fluorescence Intensity (Arbitrary Units)	Interpretation
Assay Buffer Only	50	Background
Fluorescent Probe X (1 µM)	5000	Signal from probe
Teludipine HCl (10 µM)	300	Autofluorescence of compound
Probe X (1 µM) + Teludipine HCl (10 µM)	4800	Potential quenching or interference

Experimental Protocols

Protocol 1: Assessing Autofluorescence and Spectral Overlap

• Prepare Stock Solutions: Prepare a stock solution of Teludipine Hydrochloride in DMSO.

• Prepare Samples: In a suitable microplate, prepare the following samples:

  • Assay buffer only (blank)

  • A series of concentrations of Teludipine Hydrochloride in assay buffer.

  • Your fluorescent probe at the working concentration in assay buffer.

• Spectral Scan: Use a spectrophotometer or plate reader with spectral scanning capabilities to:

  • Measure the excitation and emission spectra of Teludipine Hydrochloride.

  • Measure the excitation and emission spectra of your fluorescent probe.

• Analyze Data: Compare the spectra to identify any overlap that could indicate potential interference.

Protocol 2: Quantifying Interference

• Prepare Samples: Prepare a series of samples containing a fixed concentration of your fluorescent probe and varying concentrations of Teludipine Hydrochloride. Include controls with the probe alone and the compound alone.

• Measure Fluorescence: Measure the fluorescence intensity of each sample at the excitation and emission wavelengths of your probe.

• Analyze Data: Plot the fluorescence intensity as a function of Teludipine Hydrochloride concentration. A decrease in signal with increasing compound concentration suggests quenching. An increase in signal may indicate additive fluorescence from the compound.

Visualizations

Caption: Workflow illustrating how Teludipine HCl autofluorescence can interfere with fluorescence measurements.

Caption: Decision tree for troubleshooting potential fluorescence interference from a test compound.

References

• 1. New 1,2-Dihydropyridine-Based Fluorophores and Their Applications as Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescence of 1,4-dihydropyridine derivatives relevant to age pigments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,4-Dihydropyridine-based FA1 site-specific fluorescent probes for the selective detection and quantification of HSA levels in biofluids - Analyst (RSC Publishing) DOI:10.1039/D4AN00881B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. A Reappraisal of the Effects of L-type Ca2+ Channel Blockers on Store-Operated Ca2+ Entry and Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. glpbio.com [glpbio.com]

Overcoming inconsistent results with Teludipine Hydrochloride

Disclaimer: Information provided in this guide is rigorously researched. However, due to the limited availability of specific public data on Teludipine Hydrochloride, some guidance and protocols are based on the closely related and well-characterized dihydropyridine calcium channel blocker, Felodipine. Researchers should use this information as a starting point and validate their specific experimental conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues researchers may encounter when working with Teludipine Hydrochloride, helping to overcome inconsistent experimental results.

Question 1: Why am I seeing variable or no effect of Teludipine Hydrochloride in my cell-based assays?

Answer: Inconsistent results with Teludipine Hydrochloride in in vitro assays can stem from several factors, primarily related to its lipophilic nature and potential for precipitation in aqueous media.

• Poor Solubility: Teludipine Hydrochloride is soluble in DMSO but has low aqueous solubility.[1] When a concentrated DMSO stock is diluted into aqueous cell culture medium, the compound can precipitate, leading to a lower effective concentration and high variability between experiments.

• Adsorption to Plastics: Lipophilic compounds like Teludipine Hydrochloride can adsorb to plastic surfaces of labware (e.g., pipette tips, microplates, flasks), reducing the actual concentration in your experiment.

• Incorrect Solvent Concentration: The final concentration of the solvent (e.g., DMSO) in the cell culture medium should be kept low (typically <0.1%) and consistent across all treatment and control groups, as the solvent itself can have biological effects.

Troubleshooting Steps:

• Optimize Solubilization: When preparing working solutions, dilute the DMSO stock in pre-warmed (37°C) culture medium and vortex immediately and vigorously. Visually inspect for any precipitate. To increase solubility, you can try heating the tube to 37°C and using an ultrasonic bath for a short period.[1]

• Use Low-Binding Labware: Whenever possible, use low-protein-binding plasticware to minimize adsorption of the compound.

• Run a Concentration-Response Curve: Perform a wide range of concentrations to ensure you are working within a responsive range for your specific cell type and endpoint.

• Solvent Control: Ensure your vehicle control (medium with the same final concentration of DMSO) is included in every experiment and shows no effect on the measured endpoint.

Question 2: My Teludipine Hydrochloride stock solution seems to lose potency over time. How can I ensure its stability?

Answer: The stability of Teludipine Hydrochloride solutions is critical for reproducible results. Degradation can occur due to improper storage, light exposure, and repeated freeze-thaw cycles.

• Storage Conditions: Stock solutions of Teludipine Hydrochloride in DMSO should be stored at -20°C for short-term use (up to 1 month) or -80°C for longer-term storage (up to 6 months).[1]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to degradation of the compound. It is best practice to aliquot the stock solution into single-use volumes.[1]

• Light Sensitivity: Dihydropyridine compounds can be sensitive to light, which can cause photodegradation.[2]

Troubleshooting Steps:

• Aliquot Stock Solutions: Prepare single-use aliquots of your high-concentration stock solution in DMSO to avoid multiple freeze-thaw cycles.

• Protect from Light: Store stock solutions and conduct experiments in light-protected conditions. Use amber vials or wrap tubes and plates in aluminum foil.

• Prepare Fresh Dilutions: Always prepare fresh working dilutions from your frozen stock for each experiment. Do not store diluted aqueous solutions.

Question 3: I am observing unexpected off-target effects or cellular stress in my experiments. What could be the cause?

Answer: Off-target effects can be caused by the compound itself, impurities, or experimental artifacts.

• High Compound Concentration: Using excessively high concentrations of Teludipine Hydrochloride can lead to non-specific effects and cytotoxicity not related to its primary mechanism of action.

• Solvent Toxicity: As mentioned, high concentrations of DMSO can be toxic to cells.

• Fluorescence Interference: Some dihydropyridines have intrinsic fluorescence, which could interfere with assays that use fluorescent readouts (e.g., fura-2 for calcium imaging).[3]

Troubleshooting Steps:

• Determine Optimal Concentration: Titrate the concentration of Teludipine Hydrochloride to find the lowest effective concentration that elicits the desired biological response.

• Assess Cell Viability: Always run a parallel cytotoxicity assay (e.g., MTT, LDH release) to ensure the observed effects are not due to cell death.

• Check for Assay Interference: If using fluorescence-based assays, run a control with Teludipine Hydrochloride in cell-free assay buffer to check for any direct interference with the fluorescent signal.

Data Presentation

Table 1: Solubility and Storage of Teludipine Hydrochloride

Property	Details	Reference
Solubility	Soluble in DMSO. Low solubility in aqueous solutions.	[1]
Stock Solution Storage	Prepare stock in DMSO. Store at -20°C for up to 1 month or -80°C for up to 6 months.	[1]
Storage Method	Aliquot into single-use vials to avoid repeated freeze-thaw cycles. Protect from light.	[1]

Table 2: Common Troubleshooting for Inconsistent Results

Issue	Potential Cause	Recommended Solution
Low or No Activity	- Compound precipitation- Adsorption to plastic- Compound degradation	- Pre-warm media for dilution, vortex well.- Use low-binding plates/tubes.- Prepare fresh solutions, protect from light, store properly.
High Variability	- Inconsistent compound concentration- Edge effects in plates- Cell plating inconsistency	- Ensure complete solubilization.- Avoid using outer wells of plates or fill with PBS.- Ensure even cell seeding density.
Cell Toxicity	- Compound concentration too high- High solvent (DMSO) concentration	- Perform a dose-response to find optimal concentration.- Keep final DMSO concentration below 0.1%.

Experimental Protocols

Protocol: In Vitro Vasodilation Assay using Isolated Arterial Rings

This protocol provides a general framework for assessing the vasodilatory effects of Teludipine Hydrochloride, a primary function of L-type calcium channel blockers.

1. Materials:

• Teludipine Hydrochloride

• DMSO (for stock solution)

• Krebs-Henseleit buffer (composition in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 Glucose)

• Phenylephrine (PE) or Potassium Chloride (KCl) for pre-constriction

• Isolated arterial rings (e.g., rat aorta, mesenteric artery)

• Organ bath system with isometric force transducers

• Carbogen gas (95% O2, 5% CO2)

2. Methods:

• Preparation of Teludipine Hydrochloride Solutions:

  • Prepare a 10 mM stock solution of Teludipine Hydrochloride in DMSO.

  • Create serial dilutions in Krebs-Henseleit buffer immediately before use to achieve the desired final concentrations. Ensure the final DMSO concentration in the organ bath does not exceed 0.1%.

• Tissue Preparation:

  • Humanely euthanize the animal according to approved institutional protocols.

  • Carefully dissect the desired artery and place it in ice-cold Krebs-Henseleit buffer.

  • Clean the artery of adhering fat and connective tissue and cut it into 2-3 mm rings.

• Experimental Setup:

  • Mount the arterial rings in the organ bath chambers filled with Krebs-Henseleit buffer, maintained at 37°C and continuously bubbled with carbogen gas.

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 g for rat aorta), replacing the buffer every 15-20 minutes.

• Assay Procedure:

  • After equilibration, induce a stable contraction by adding a submaximal concentration of a vasoconstrictor (e.g., 1 µM Phenylephrine or 60 mM KCl).

  • Once the contraction has reached a stable plateau, add cumulative concentrations of Teludipine Hydrochloride to the bath at regular intervals (e.g., every 5-10 minutes).

  • Record the relaxation response as a change in isometric tension.

• Data Analysis:

  • Express the relaxation at each concentration as a percentage of the pre-contraction induced by PE or KCl.

  • Plot the concentration-response curve and calculate the IC50 value (the concentration of Teludipine Hydrochloride that causes 50% relaxation).

Visualizations

Caption: Mechanism of action for Teludipine Hydrochloride.

References

• 1. glpbio.com [glpbio.com]
• 2. A stability indicating LC method for felodipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative Analysis of Dihydropyridine Calcium Channel Blockers and Verapamil in the Reversal of Multidrug Resistance

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) in cancer cells presents a significant impediment to the efficacy of chemotherapy. A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp), which function as drug efflux pumps, reducing the intracellular concentration of cytotoxic agents. This guide provides a comparative analysis of two classes of calcium channel blockers, the dihydropyridines (represented by Teludipine's likely intended counterparts, Felodipine and Niguldipine derivatives) and the phenylalkylamine Verapamil, in their capacity to reverse P-gp-mediated MDR.

Mechanism of Action in MDR Reversal

Both dihydropyridine calcium channel blockers and Verapamil have been shown to counteract MDR, primarily by inhibiting the function of P-glycoprotein. While both are calcium channel blockers, their MDR reversal activity is independent of their effects on calcium channels. The primary mechanism involves direct interaction with P-gp, leading to competitive inhibition of drug efflux.

Verapamil , a first-generation P-gp inhibitor, is known to bind to P-glycoprotein and act as a competitive substrate, thereby reducing the pump's ability to expel anticancer drugs.[1] Some studies also suggest that Verapamil may decrease the expression of P-gp at the mRNA and protein levels, offering a dual mechanism of action.[2]

Dihydropyridine calcium channel blockers , such as felodipine and niguldipine, also directly interact with P-gp to inhibit its drug efflux function. Stereoisomers of these drugs, despite varying potencies as calcium antagonists, have demonstrated comparable efficacy in modulating P-gp-mediated drug transport.[3] This underscores that their MDR reversal capability is distinct from their calcium channel blocking activity.

Quantitative Comparison of MDR Reversal Potency

Direct comparative studies between a specific "Teludipine Hydrochloride" and Verapamil are not available in the scientific literature, suggesting a likely misspelling of a dihydropyridine derivative. However, research comparing a potent dihydropyridine derivative, B859-35 (a metabolite of niguldipine), with Verapamil provides valuable quantitative insights into their relative efficacy.

Compound	Concentration for Rhodamine 123 Accumulation	Concentration for Adriamycin Growth Reduction (in combination)	Relative Potency vs. Verapamil
B859-35	0.1 µM	0.1 µM (to 38% of control)	At least 10 times more potent
(RS)-Verapamil	1 µM	0.1 µM (to 72% of control)	-

Data extracted from a study on multidrug-resistant human HeLa KB-8-5 cells.[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of dihydropyridine derivatives and Verapamil in MDR reversal.

Rhodamine 123 Accumulation Assay

This assay is used to measure the functional activity of the P-glycoprotein efflux pump.

• Cell Culture: Multidrug-resistant human HeLa KB-8-5 cells and their drug-sensitive parental line KB-3-1 are cultured in appropriate media.

• Incubation: Cells are incubated with the fluorescent P-gp substrate, rhodamine 123.

• Treatment: The cells are concurrently treated with varying concentrations of the MDR reversal agents (e.g., B859-35 or Verapamil) or a control vehicle.

• Flow Cytometry: The intracellular accumulation of rhodamine 123 is quantified using a flow cytometer. Increased fluorescence intensity in the presence of the reversal agent indicates inhibition of P-gp-mediated efflux.[1]

Cytotoxicity Assay (Cell Growth Reduction)

This assay determines the ability of the reversal agent to sensitize MDR cells to a chemotherapeutic drug.

• Cell Seeding: Multidrug-resistant KB-8-5 cells are seeded in multi-well plates.

• Treatment: Cells are treated with a fixed concentration of a chemotherapeutic agent (e.g., 10 nM Adriamycin) alone or in combination with various concentrations of the MDR reversal agents (e.g., B859-35 or Verapamil).

• Incubation: The cells are incubated for a period that allows for cell proliferation (e.g., 72 hours).

• Cell Viability Measurement: Cell growth or viability is assessed using a standard method, such as the MTT assay or by direct cell counting. A greater reduction in cell growth in the combination treatment compared to the chemotherapeutic agent alone indicates successful MDR reversal.[1]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental processes, the following diagrams are provided in DOT language.

References

• 1. Reversal of multidrug resistance by B859-35, a metabolite of B859-35, niguldipine, verapamil and nitrendipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Verapamil decreases P-glycoprotein expression in multidrug-resistant human leukemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoisomers of calcium antagonists which differ markedly in their potencies as calcium blockers are equally effective in modulating drug transport by P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Dihydropyridine Enantiomers' Biological Activity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of the enantiomers of Teludipine Hydrochloride and other dihydropyridine calcium channel blockers. This analysis is supported by experimental data to highlight the stereospecific differences in their pharmacological profiles.

The therapeutic action of many chiral drugs is often attributed primarily to one enantiomer. The other enantiomer may exhibit lower activity, different effects, or even contribute to adverse effects. Understanding these differences is crucial for the development of safer and more effective therapeutic agents. This guide delves into the comparative biological activities of the enantiomers of several dihydropyridine calcium channel blockers, including Telenzepine, Amlodipine, and Felodipine, for which comparative data is available.

Comparative Biological Activity Data

The following table summarizes the quantitative differences in the biological activity of the enantiomers of Telenzepine, a potent muscarinic receptor antagonist, and provides context with data from other relevant calcium channel blockers.

Drug	Enantiomer	Receptor/Target	Parameter	Value	Enantiomeric Ratio ((+)/(-) or (S)/(R))	Reference
Telenzepine	(+)-Enantiomer	Cortical 'M1' Muscarinic Receptors	Affinity (pKi)	-	~400	[1]
(-)-Enantiomer	Cortical 'M1' Muscarinic Receptors	Affinity (pKi)	-	[1]
(+)-Enantiomer	Cardiac Muscarinic Receptors	Affinity (pKi)	-	~50	[1]
(-)-Enantiomer	Cardiac Muscarinic Receptors	Affinity (pKi)	-	[1]
(+)-Enantiomer	Inhibition of Lesions (in vivo)	Potency	-	180	[1]
(-)-Enantiomer	Inhibition of Lesions (in vivo)	Potency	-	[1]
Amlodipine	S-Amlodipine	Dihydropyridine Receptor	Affinity	-	~1000	[2]
R-Amlodipine	Dihydropyridine Receptor	Affinity	-	[2]
Felodipine	S(-)-Felodipine	Heart Rate (indirect effect)	Relative Potency	60-fold > Nifedipine	-	[3]
R(+)-Felodipine	Heart Rate (indirect effect)	Assumed inactive	-	[3]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are the protocols for key experiments cited in this guide.

Muscarinic Receptor Binding Assays (for Telenzepine)

• Objective: To determine the binding affinity of Telenzepine enantiomers to muscarinic receptor subtypes.

• Tissue Preparation: Guinea-pig cerebral cortex, myocardium, and salivary glands were homogenized in ice-cold 50 mM Tris-HCl buffer (pH 7.4). The homogenate was centrifuged, and the resulting pellet containing the membrane fraction was washed and resuspended in the same buffer.

• Binding Assay: The membrane preparations were incubated with the radioligand [3H]-pirenzepine for M1 receptors or [3H]-N-methylscopolamine for other muscarinic receptor subtypes, in the presence of varying concentrations of the Telenzepine enantiomers.

• Data Analysis: The concentration of the enantiomer that inhibits 50% of the specific binding of the radioligand (IC50) was determined. The affinity constant (Ki) was then calculated using the Cheng-Prusoff equation.

In Vivo Model of Gastric Lesion Inhibition (for Telenzepine)

• Objective: To assess the in vivo potency of Telenzepine enantiomers in an anti-ulcer model.

• Animal Model: Modified Shay rat preparation was used. Rats were fasted and then subjected to pyloric ligation to induce gastric acid accumulation and lesion formation.

• Drug Administration: The Telenzepine enantiomers were administered to the rats prior to the pyloric ligation.

• Evaluation: After a set period, the stomachs were removed, and the extent of lesion formation was scored. The dose of each enantiomer required to produce a 50% reduction in lesion score (ED50) was determined.

Pharmacokinetic Profiling of Felodipine Enantiomers

• Objective: To compare the pharmacokinetic profiles of Felodipine enantiomers in humans.

• Study Design: A randomized, double-blind, cross-over study was conducted in healthy male subjects.[3]

• Drug Administration: A 20 mg oral solution of racemic felodipine was administered.[3]

• Blood Sampling: Blood samples were collected at various time points after drug administration.

• Enantiomer Separation and Quantification: Plasma was separated, and the concentrations of the S(-) and R(+) enantiomers of felodipine were determined using a stereoselective high-performance liquid chromatography (HPLC) method with a Chiralcel OJ column.[4] Mass spectrometry was used for detection.[4]

• Pharmacokinetic Analysis: Pharmacokinetic parameters such as maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and area under the plasma concentration-time curve (AUC) were calculated for each enantiomer.[4]

Visualizing Mechanisms and Workflows

Diagrams are provided below to illustrate key signaling pathways and experimental workflows.

Caption: Mechanism of action for S(-)-Felodipine on L-type calcium channels.

Caption: Workflow for muscarinic receptor binding assay.

Discussion

The presented data clearly demonstrates the significant differences in the biological activity of the enantiomers of dihydropyridine calcium channel blockers and related compounds. For Telenzepine, the (+) enantiomer is substantially more potent and selective for M1 muscarinic receptors than the (-) enantiomer.[1] This stereoselectivity is also observed in vivo, where the (+) enantiomer is primarily responsible for the anti-ulcer activity.[1]

Similarly, the pharmacological activity of amlodipine is almost exclusively attributed to the S-enantiomer, which has a nearly 1000-fold greater affinity for the dihydropyridine receptor than the R-enantiomer.[2] This has led to the development and marketing of S-amlodipine as a single-enantiomer drug, offering similar efficacy at a lower dose with a potentially better side-effect profile compared to the racemic mixture.[2]

In the case of felodipine, the S(-) enantiomer is considered the active form, being significantly more potent in its indirect effects on heart rate than nifedipine, while the R(+) enantiomer is assumed to be inactive.[3] Interestingly, pharmacokinetic studies have shown that while there can be differences in the clearance of felodipine enantiomers, the overall exposure (AUC) may not be significantly different between the two.[4][5]

Conclusion

The investigation into the biological activities of Teludipine Hydrochloride enantiomers and those of other dihydropyridine calcium channel blockers underscores the critical importance of stereochemistry in drug action. The data consistently shows that one enantiomer is often significantly more potent and is the primary contributor to the therapeutic effect. This knowledge is paramount for the rational design and development of new drugs, with a focus on single-enantiomer formulations to optimize efficacy and minimize adverse effects. Further research into the specific interactions of individual enantiomers with their biological targets will continue to refine our understanding and lead to the creation of improved therapeutic agents.

References

• 1. The affinity, selectivity and biological activity of telenzepine enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. S-Amlodipine: An Isomer with Difference—Time to Shift from Racemic Amlodipine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative effects of felodipine, nitrendipine and nifedipine in healthy subjects: concentration-effect relationships of racemic drugs and enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of felodipine enantiomers using chiral stationary phase liquid chromatography and gas chromatography/mass spectrometry, and the study of their pharmacokinetic profiles in human and dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US5834496A - Methods for treating hypertension using optically pure S(-) felodipine - Google Patents [patents.google.com]

Comparative Analysis of Dihydropyridine Calcium Channel Blockers as P-glycoprotein Inhibitors

A Guide for Researchers in Drug Development

Introduction

This guide provides a comparative analysis of the effects of selected dihydropyridine calcium channel blockers on the function of P-glycoprotein (P-gp), a critical transporter in drug metabolism and disposition. Initial research on "Teludipine Hydrochloride" did not yield specific findings, suggesting a potential misspelling of the compound. Consequently, this guide focuses on well-documented dihydropyridine calcium channel blockers—Felodipine, Lercanidipine, and Benidipine—known to interact with P-gp. This information is intended for researchers, scientists, and drug development professionals interested in the interplay between this class of drugs and P-gp-mediated transport.

P-glycoprotein, a member of the ATP-binding cassette (ABC) transporter superfamily, functions as an efflux pump, actively transporting a wide array of xenobiotics out of cells. This action plays a significant role in drug absorption, distribution, and elimination, and can contribute to multidrug resistance in cancer cells.[1] The interaction of drugs with P-gp is a key consideration in drug development to anticipate potential drug-drug interactions and optimize pharmacokinetic profiles.

This guide summarizes available quantitative data on the P-gp inhibitory potential of Felodipine, Lercanidipine, and Benidipine, provides detailed experimental protocols for assessing such interactions, and includes visualizations to illustrate experimental workflows and the mechanism of action.

Quantitative Comparison of P-gp Inhibition

The following table summarizes the available quantitative data on the P-glycoprotein inhibitory activity of Felodipine, Lercanidipine, and Benidipine. It is important to note that direct comparative studies under identical experimental conditions are limited, and the inhibitory potency can vary depending on the P-gp substrate and the in vitro system used.

Compound	P-gp Substrate	In Vitro System	IC50 Value (µM)	Reference
Benidipine	[3H]daunorubicin	LLC-GA5-COL150 cells	9.5	[2]
[3H]digoxin	LLC-GA5-COL150 cells	Strong inhibition (IC50 not reported)	[2]
Felodipine	Digoxin	In vivo (human)	Weak inhibitor (no significant change in digoxin AUC)	[3]
Rhodamine 123 vs. Digoxin	Not specified	30.3-fold higher IC50 with Rhodamine 123 compared to Digoxin	[4]
Lercanidipine	Data not available

IC50: Half-maximal inhibitory concentration. A lower IC50 value indicates a higher inhibitory potency.

Experimental Protocols

The following are detailed methodologies for key experiments to validate the effect of dihydropyridine calcium channel blockers on P-glycoprotein.

Bidirectional Transport Assay for P-gp Inhibition

This assay determines if a test compound inhibits the efflux of a known P-gp substrate across a polarized cell monolayer that overexpresses P-gp.

a. Cell Culture:

• Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (MDCK-MDR1) or Caco-2 cells, which endogenously express P-gp, are cultured on permeable Transwell® inserts to form a confluent and polarized monolayer.[5][6]

• Cell monolayer integrity is verified by measuring the transepithelial electrical resistance (TEER) before the experiment.

b. Transport Experiment:

• The experiment is performed in two directions: apical (A) to basolateral (B) and basolateral (B) to apical (A).

• A known P-gp substrate (e.g., [3H]-digoxin at a concentration below its Km, typically 1-5 µM) is added to the donor chamber (either apical or basolateral).[6]

• The test compound (e.g., Felodipine, Lercanidipine, or Benidipine) is added at various concentrations to both the donor and receiver chambers to determine a dose-response relationship.

• The Transwell® plates are incubated at 37°C with gentle shaking for a defined period (e.g., 2 hours).[6]

c. Sample Analysis:

• At the end of the incubation, samples are collected from the receiver chamber.

• The amount of the P-gp substrate that has been transported is quantified using liquid scintillation counting (for radiolabeled substrates) or LC-MS/MS.

d. Data Analysis:

• The apparent permeability coefficient (Papp) is calculated for both A-to-B and B-to-A directions.

• The efflux ratio (ER) is determined by dividing the Papp (B-to-A) by the Papp (A-to-B). An efflux ratio significantly greater than 2 suggests P-gp-mediated efflux.

• The percentage of P-gp inhibition by the test compound is calculated by the reduction in the efflux ratio in the presence of the inhibitor compared to the control.

• IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[7]

Rhodamine 123 Accumulation Assay

This assay measures the ability of a test compound to inhibit the efflux of the fluorescent P-gp substrate, rhodamine 123, from P-gp-overexpressing cells.

a. Cell Culture:

• A cell line overexpressing P-gp (e.g., MCF7/ADR) and a parental cell line with low P-gp expression (e.g., MCF7) are seeded in a multi-well plate and cultured to confluence.

b. Accumulation Experiment:

• The cells are pre-incubated with various concentrations of the test compound (e.g., Felodipine) for a short period (e.g., 30 minutes) at 37°C.[4]

• Rhodamine 123 (typically at a concentration of 5 µM) is then added to all wells, and the cells are incubated for a further 30-60 minutes at 37°C.[4]

c. Measurement:

• After incubation, the cells are washed with ice-cold buffer to remove extracellular rhodamine 123.

• The intracellular fluorescence is measured using a fluorescence plate reader.

d. Data Analysis:

• The increase in intracellular rhodamine 123 fluorescence in the presence of the test compound is indicative of P-gp inhibition.

• The IC50 value is calculated by plotting the percentage of maximum fluorescence (achieved with a potent P-gp inhibitor like verapamil) against the logarithm of the test compound's concentration.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for P-gp Bidirectional Transport Assay```dot

Mechanism of P-gp Inhibition by Dihydropyridine Calcium Channel Blockers

Caption: Direct competitive inhibition of P-gp by dihydropyridines.

While the originally requested "Teludipine Hydrochloride" could not be specifically evaluated, this guide provides a comparative overview of the P-glycoprotein inhibitory effects of the structurally related dihydropyridine calcium channel blockers Felodipine, Lercanidipine, and Benidipine. The available data suggest that these compounds can interact with P-gp, although the potency of this interaction varies. The provided experimental protocols offer a framework for researchers to further investigate these and other compounds for their potential to modulate P-gp activity. Understanding these interactions is crucial for the development of safer and more effective drug therapies.

References

• 1. Cardiovascular Ion Channel Inhibitor Drug-Drug Interactions with P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of felodipine as a potential perpetrator of pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P-glycoprotein Inhibition Service | Evotec [evotec.com]
• 6. P-gp Inhibition Potential in Cell-Based Models: Which “Calculation” Method is the Most Accurate? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Establishment of in vitro P-glycoprotein inhibition assay and its exclusion criteria to assess the risk of drug-drug interaction at the drug discovery stage - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Cross-Resistance Profiles of Angiotensin Receptor Blockers and Calcium Channel Blockers in Hypertension

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Angiotensin II Receptor Blockers (ARBs) and Calcium Channel Blockers (CCBs), with a focus on their mechanisms of action, resistance profiles, and the efficacy of combination therapy, particularly in patient populations non-responsive to monotherapy. As "Teludipine Hydrochloride" does not correspond to a known pharmaceutical agent, this analysis centers on Telmisartan, a widely used ARB, and Amlodipine, a common dihydropyridine CCB, reflecting the likely therapeutic classes of interest.

The development of resistance, or more accurately, non-responsiveness to antihypertensive monotherapy is a significant clinical challenge. True cross-resistance between ARBs and CCBs is not mechanistically expected due to their distinct molecular targets. However, patient-specific factors, including genetic predispositions, can lead to a reduced response to multiple classes of antihypertensive drugs. This guide explores the underlying mechanisms and presents clinical data on the efficacy of combination therapy in overcoming initial treatment non-responsiveness.

Quantitative Data on Therapeutic Efficacy

The following tables summarize the blood pressure (BP) reduction efficacy of Telmisartan and Amlodipine as monotherapies and in combination, with a focus on studies involving patients who were inadequately controlled on initial monotherapy.

Table 1: Efficacy of High-Dose Monotherapy vs. Low-Dose Combination Therapy in Patients with Inadequate BP Control on Low-Dose Monotherapy

Treatment Group	Mean Systolic BP Reduction (mmHg)	Mean Diastolic BP Reduction (mmHg)	Reference
Telmisartan 80 mg	Statistically significant reduction, but less than combination	Statistically significant reduction	[1]
Amlodipine 10 mg	Statistically significant reduction	Less than combination therapy	[1]
Telmisartan 40 mg + Amlodipine 5 mg	Statistically significant reduction, superior to Telmisartan 80 mg monotherapy	Statistically significant reduction, superior to Amlodipine 10 mg monotherapy	[1]

Table 2: Efficacy of Adding an ARB to CCB Therapy in Patients with Ineffective CCB Monotherapy (Meta-analysis)

Outcome	Amlodipine + ARB	Amlodipine Monotherapy	Relative Risk (RR) / Weighted Mean Difference (WMD)	p-value	Reference
On-target Hypertension Treatment	Higher	Lower	RR = 1.59	<0.01	[2]
Systolic BP Response Rate	Higher	Lower	RR = 1.28	<0.01	[2]
Diastolic BP Response Rate	Higher	Lower	RR = 1.27	=0.04	[2]
Change in Systolic BP (mmHg)	Higher Reduction	Lower Reduction	WMD = -3.56	=0.10	[2]
Change in Diastolic BP (mmHg)	Higher Reduction	Lower Reduction	WMD = -3.03	=0.09	[2]
Incidence of Adverse Events	Lower	Higher	RR = 0.88	<0.01	[2]

Table 3: Comparison of Telmisartan/Amlodipine Fixed-Dose Combination vs. Amlodipine Monotherapy in Patients with Uncontrolled Hypertension

Treatment Group	Mean Systolic BP Reduction (mmHg)	Mean Diastolic BP Reduction (mmHg)	BP Goal Achievement	Reference
Telmisartan 40 mg / Amlodipine 5 mg	-13.6	-9.4	60.0% (Systolic) / 56.7% (Diastolic)	[3]
Telmisartan 80 mg / Amlodipine 5 mg	-15.0	-10.6	65.7% (Systolic) / 63.8% (Diastolic)	[3]
Amlodipine 5 mg (continued)	-6.2	-5.7	39.2% (Systolic) / 42.0% (Diastolic)	[3]
Amlodipine 10 mg (up-titrated)	Statistically significant reduction	Statistically significant reduction	Not specified	[3]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antihypertensive efficacy and potential resistance. Below are summaries of standard protocols employed in clinical and preclinical studies.

1. Clinical Trial Protocol for Assessing Antihypertensive Efficacy

• Study Design: Randomized, double-blind, parallel-group clinical trials are the gold standard for comparing different antihypertensive therapies.[4] A washout period where patients discontinue their previous antihypertensive medication is often included to establish a baseline blood pressure.[2]

• Patient Population: Inclusion criteria typically specify a diagnosis of essential hypertension, with specific blood pressure ranges (e.g., Stage 1 or 2 hypertension).[5] To study non-responders, patients who have failed to achieve target BP goals after a period of monotherapy are recruited.[5]

• Blood Pressure Measurement:

  • Office Blood Pressure: Measurements are taken at regular intervals during clinic visits. Standardized procedures are followed, including a rest period before measurement and using a calibrated sphygmomanometer.[6]

  • Ambulatory Blood Pressure Monitoring (ABPM): This is considered the gold standard for assessing 24-hour blood pressure control.[7] A portable device automatically measures and records blood pressure at regular intervals (e.g., every 15-30 minutes during the day and every 30-60 minutes at night) over a 24-hour period.[7] This helps to evaluate the drug's efficacy throughout the dosing interval and identify phenomena like "white-coat hypertension."[7]

• Efficacy Endpoints:

  • Primary endpoints are typically the mean change in systolic and diastolic blood pressure from baseline.[8]

  • Secondary endpoints often include the percentage of patients achieving a target blood pressure goal (e.g., <140/90 mmHg) and the response rate (proportion of patients with a predefined level of BP reduction).[3]

2. Preclinical Assessment in Animal Models

• Animal Models of Hypertension: Various animal models are used to screen for antihypertensive drugs, including:

  • Spontaneously Hypertensive Rats (SHR): A genetic model that closely mimics human essential hypertension.[9]

  • Renovascular Hypertension Models (e.g., two-kidney, one-clip): These models simulate hypertension caused by renal artery stenosis and activation of the renin-angiotensin system.[10]

  • Salt-Sensitive Rat Models: These models are used to study the effects of dietary salt on blood pressure.[9]

• Blood Pressure Measurement in Animals:

  • Tail-cuff method: A non-invasive method for repeated blood pressure measurements.[11]

  • Direct arterial catheterization: An invasive method that provides continuous and accurate blood pressure readings.[11]

3. Genotyping Protocols for Pharmacogenomic Studies

• DNA Extraction: DNA is typically extracted from peripheral blood samples.[12]

• Genotyping Methods:

  • Polymerase Chain Reaction-Restriction Fragment Length Polymorphism (PCR-RFLP): This method is used to detect specific single nucleotide polymorphisms (SNPs).[12]

  • Real-Time PCR with TaqMan Assays: A high-throughput method for genotyping specific SNPs.

  • DNA Sequencing: Used to identify known and novel genetic variants.

  • Protocols for specific genes: Detailed protocols are available for genotyping common polymorphisms in genes such as CYP3A4, CYP3A5, and CACNA1C.[12][13]

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the signaling pathways targeted by ARBs and CCBs, providing a visual representation of their mechanisms of action.

Caption: Angiotensin II Receptor Blocker (ARB) Signaling Pathway.

Caption: Calcium Channel Blocker (CCB) Signaling Pathway.

Experimental Workflow for Assessing Cross-Resistance

The following diagram outlines a logical workflow for investigating potential cross-resistance or non-responsiveness to different antihypertensive agents in a clinical research setting.

Caption: Clinical Trial Workflow for Cross-Resistance Assessment.

References

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. academic.oup.com [academic.oup.com]
• 3. aric.cscc.unc.edu [aric.cscc.unc.edu]
• 4. Treatment efficacy of anti-hypertensive drugs in monotherapy or combination: ATOM systematic review and meta-analysis of randomized clinical trials according to PRISMA statement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medrxiv.org [medrxiv.org]
• 6. fda.gov [fda.gov]
• 7. Guidance on ambulatory blood pressure monitoring: A statement from the HOPE Asia Network - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Standardized Antihypertensive Treatment Protocol | Clinical Research Trial Listing [centerwatch.com]
• 9. ijprajournal.com [ijprajournal.com]
• 10. researchgate.net [researchgate.net]
• 11. Screening Methods of Antihypertensive Agents | PPTX [slideshare.net]
• 12. Genotyping for cytochrome P450 polymorphisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CYP3A4 and CYP3A5 Genotyping Recommendations: A Joint Consensus Recommendation of the Association for Molecular Pathology, Clinical Pharmacogenetics Implementation Consortium, College of American Pathologists, Dutch Pharmacogenetics Working Group of the Royal Dutch Pharmacists Association, European Society for Pharmacogenomics and Personalized Therapy, and Pharmacogenomics Knowledgebase - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Anti-Tumor Activity of Dihydropyridine Calcium Channel Blockers: A Comparative Guide

Introduction

This guide provides a comparative overview of the in vivo anti-tumor activity of dihydropyridine calcium channel blockers, with a focus on felodipine and amlodipine. Initial searches for "Teludipine Hydrochloride" did not yield significant results on anti-cancer properties, suggesting a potential misspelling of the compound. Felodipine and amlodipine, structurally related to the dihydropyridine class, have been investigated for their anti-neoplastic effects in various preclinical models. This document summarizes key experimental findings, compares their efficacy with other anti-tumor agents, and provides detailed experimental protocols and visualizations of relevant signaling pathways.

Comparative Analysis of In Vivo Anti-Tumor Efficacy

The following tables summarize the quantitative data from in vivo studies investigating the anti-tumor effects of felodipine and amlodipine, both as monotherapies and in combination with other cancer treatments.

Table 1: In Vivo Anti-Tumor Activity of Felodipine

Cancer Model	Treatment Group	Dosage & Administration	Key Findings	Reference
Lung Squamous Cell Carcinoma (LUSC) - KLN-205 Syngeneic Model	Felodipine Monotherapy	Not specified	Significant inhibition of tumor growth compared to control.	[1][2]
Felodipine + anti-PD-1 Ab	Not specified	Enhanced tumor growth inhibition compared to anti-PD-1 Ab monotherapy.	[1][2]
LUSC - SKME-1 Xenograft Model	Felodipine Monotherapy	Not specified	Smaller and lighter tumor tissues compared to the control group.	[1]

Table 2: In Vivo Anti-Tumor Activity of Amlodipine

Cancer Model	Treatment Group	Dosage & Administration	Key Findings	Reference
Non-Small Cell Lung Cancer (NSCLC) - A549 Xenograft	Amlodipine Monotherapy	10 mg/kg, oral, every other day for 15 days	Significant anti-tumor activity.	[3][4]
Amlodipine + Gefitinib	10 mg/kg Amlodipine + 50 mg/kg Gefitinib, oral, every other day for 15 days	Effectively attenuated the growth of A549 lung cancer xenografts when compared with monotherapy.[3][4]	[3][4]
Gastric Cancer Xenograft	Amlodipine	Not specified	Attenuated SYT4-driven cell growth and potentiated apoptosis.[5][6]	[5][6]

Experimental Protocols

Protocol 1: Felodipine in Combination with Immune Checkpoint Blockade in a LUSC Syngeneic Mouse Model

• Animal Model: DBA/2 mice.[2]

• Tumor Cell Line: Murine lung squamous cancer (LUSC) cell line KLN-205.[1]

• Tumor Implantation: Subcutaneous injection of KLN-205 cells into the mice.

• Treatment Groups:

  • Control (vehicle)

  • Felodipine monotherapy

  • Anti-PD-1 antibody (PD1ab) monotherapy

  • Felodipine + anti-PD-1 antibody

  • Anti-CTLA-4 antibody (CTLA4ab) monotherapy

  • Felodipine + anti-CTLA-4 antibody

• Drug Administration: The specific dosages and schedules for felodipine and the antibodies were not detailed in the provided search results. A general protocol for in vivo immune checkpoint blockade assays involves intraperitoneal administration of antibodies at a dose of 200 μg per mouse every 3-4 days.[7]

• Efficacy Evaluation: Tumor growth was monitored regularly. At the end of the study, tumors were excised, weighed, and analyzed. Immunohistochemistry was performed to assess CD8+ T-cell infiltration and Ki67 expression in tumor tissues.[1][2]

Protocol 2: Amlodipine in Combination with Gefitinib in an NSCLC Xenograft Mouse Model

• Animal Model: Nude mice.[3][8]

• Tumor Cell Line: Human non-small cell lung cancer (NSCLC) cell line A549.[3]

• Tumor Implantation: Subcutaneous injection of A549 cells into the mice.

• Treatment Groups:

  • Control (vehicle)

  • Amlodipine monotherapy

  • Gefitinib monotherapy

  • Amlodipine + Gefitinib

• Drug Administration:

  • Amlodipine: 10 mg/kg, administered orally every other day for 15 days.[3]

  • Gefitinib: 50 mg/kg, administered orally every other day for 15 days.[3]

• Efficacy Evaluation: Tumor volumes were measured every other day. At the end of the study, tumors were isolated, photographed, and weighed. Tumor tissues were also analyzed by H&E staining and for the proliferation marker Ki67.[3][8]

Signaling Pathways and Mechanisms of Action

The anti-tumor activity of these calcium channel blockers is attributed to their modulation of several key signaling pathways involved in cancer cell proliferation, survival, and migration.

Amlodipine's Anti-Tumor Signaling Pathway

Amlodipine has been shown to attenuate the PI3K/Akt and Raf/MEK/ERK signaling pathways through the epidermal growth factor receptor (EGFR).[3][4] It also affects the MAPK pathway.[5][6]

References

• 1. The antihypertensive felodipine shows synergistic activity with immune checkpoint blockade and inhibits tumor growth via NFAT1 in LUSC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer Effects of Amlodipine Alone or in Combination With Gefitinib in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Amlodipine inhibits Synaptotagmin-4's oncogenic activity on gastric cancer proliferation by targeting calcium signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ichor.bio [ichor.bio]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Synergistic Potential of Teludipine Hydrochloride and Paclitaxel in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential synergistic effects of combining Teludipine Hydrochloride with the well-established chemotherapeutic agent, paclitaxel. As there is currently no direct published data on the combination of Teludipine Hydrochloride and paclitaxel, this document extrapolates from existing research on the anticancer properties of other L-type calcium channel blockers (CCBs) and their synergistic activity with taxane-based chemotherapies. The experimental data and proposed mechanisms presented herein are intended to serve as a foundational guide for researchers investigating this novel drug combination.

Introduction

Paclitaxel is a potent mitotic inhibitor that has been a cornerstone of chemotherapy for various cancers, including ovarian, breast, and lung cancer. Its mechanism of action involves the stabilization of microtubules, leading to the arrest of the cell cycle at the G2/M phase and subsequent apoptosis.[1][2][3] However, challenges such as drug resistance and toxicity limit its efficacy.

Teludipine Hydrochloride is a dihydropyridine L-type calcium channel blocker, a class of drugs that have demonstrated potential anticancer effects. Studies on similar CCBs, such as amlodipine, felodipine, and verapamil, suggest they can inhibit cancer cell proliferation, induce apoptosis, and even reverse multidrug resistance.[4][5][6] The exploration of a synergistic combination of Teludipine Hydrochloride and paclitaxel is therefore a rational approach to potentially enhance therapeutic efficacy and overcome resistance.

Hypothetical Synergistic Mechanism

The proposed synergistic interaction between Teludipine Hydrochloride and paclitaxel is multi-faceted. Paclitaxel's primary role is to induce mitotic arrest and apoptosis by stabilizing microtubules.[7][8] Teludipine Hydrochloride, as a calcium channel blocker, may contribute to this by:

• Inducing Cell Cycle Arrest: CCBs have been shown to cause G0/G1 cell-cycle arrest, which could sensitize cancer cells to the M-phase specific action of paclitaxel.[8]

• Promoting Apoptosis: Calcium signaling is intricately linked to apoptotic pathways. By modulating intracellular calcium levels, Teludipine Hydrochloride could lower the threshold for paclitaxel-induced apoptosis.[9]

• Inhibiting Pro-Survival Signaling: CCBs have been observed to inhibit pro-survival signaling pathways such as PI3K/Akt and MAPK/ERK, which are often upregulated in cancer cells and can contribute to paclitaxel resistance.[4][10]

• Reversing Multidrug Resistance: Some CCBs, like verapamil, are known to inhibit the function of P-glycoprotein, a drug efflux pump that is a major contributor to paclitaxel resistance.[6]

Below is a diagram illustrating the potential points of synergistic interaction between paclitaxel and a calcium channel blocker like Teludipine Hydrochloride.

Figure 1: Hypothetical Synergistic Pathways of Paclitaxel and Teludipine Hydrochloride.

Comparative Experimental Data (Based on Analogous Drug Combinations)

The following tables summarize experimental data from studies on the combination of paclitaxel (or the similar taxane, docetaxel) with other calcium channel blockers. This data is presented to illustrate the potential synergistic effects that could be investigated for Teludipine Hydrochloride.

Table 1: In Vitro Cytotoxicity of Docetaxel in Combination with Verapamil in H1299 Lung Cancer Cells

Treatment (48h)	Cell Viability (%)
Control	100
Docetaxel (1 nM)	80 ± 0.4
Docetaxel (1 nM) + Verapamil (10 µM)	60 ± 1.5

Data adapted from a study on the combination effects of verapamil with chemotherapeutic agents.[11] The combination of docetaxel and verapamil resulted in a more significant decrease in cell viability compared to docetaxel alone.

Table 2: In Vitro Cytotoxicity of Amlodipine in Breast Cancer Cell Lines

Cell Line	IC50 of Amlodipine (µM)
MDA-MB-231	8.66
MCF-7	12.60

Data from a study on the anticancer effects of amlodipine.[12] These IC50 values demonstrate the potential of CCBs to inhibit cancer cell growth independently.

Table 3: Effect of Verapamil on Paclitaxel Pharmacokinetics in Breast Cancer Patients

Pharmacokinetic Parameter	Paclitaxel Alone (mean ± SD)	Paclitaxel + R-verapamil (mean ± SD)
Clearance (mL/min/m²)	179 ± 67	90 ± 34
AUC (µmol/L·h)	-	2-fold increase
End-infusion Concentration (µmol/L)	5.1 ± 1.8	11.3 ± 4.1

Data from a phase I crossover study.[13] The co-administration of verapamil significantly decreased paclitaxel clearance, leading to increased exposure to the drug.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the synergistic effects of Teludipine Hydrochloride and paclitaxel.

In Vitro Cytotoxicity and Synergy Assessment

Objective: To determine the effect of Teludipine Hydrochloride, paclitaxel, and their combination on cancer cell viability and to quantify their synergistic interaction.

Materials:

• Cancer cell line of interest (e.g., A549 lung cancer, MCF-7 breast cancer)

• DMEM/RPMI-1640 medium with 10% FBS and 1% penicillin-streptomycin

• Teludipine Hydrochloride and Paclitaxel stock solutions

• 96-well plates

• MTT or WST-1 reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat cells with a range of concentrations of Teludipine Hydrochloride and paclitaxel, both individually and in combination at fixed ratios (e.g., based on their individual IC50 values). Include a vehicle control.

• Incubation: Incubate the cells for 48-72 hours.

• Viability Assay: Add MTT or WST-1 reagent to each well and incubate for 2-4 hours. Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control. Use software like CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

References

• 1. Paclitaxel suppresses proliferation and induces apoptosis through regulation of ROS and the AKT/MAPK signaling pathway in canine mammary gland tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcium channels as pharmacological targets for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Paclitaxel inhibits proliferation and invasion and promotes apoptosis of breast cancer cells by blocking activation of the PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Paclitaxel Induces the Apoptosis of Prostate Cancer Cells via ROS-Mediated HIF-1α Expression [mdpi.com]
• 5. The antihypertensive felodipine shows synergistic activity with immune checkpoint blockade and inhibits tumor growth via NFAT1 in LUSC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergistic effect of paclitaxel and verapamil to overcome multi-drug resistance in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Paclitaxel Impedes EGFR-mutated PC9 Cell Growth via Reactive Oxygen Species-mediated DNA Damage and EGFR/PI3K/AKT/mTOR Signaling Pathway Suppression | Cancer Genomics & Proteomics [cgp.iiarjournals.org]
• 8. Calcium signaling and T-type calcium channels in cancer cell cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Effect of R-verapamil on the pharmacokinetics of paclitaxel in women with breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Teludipine Hydrochloride in Preclinical Models of Hypertension

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of Teludipine Hydrochloride's efficacy in preclinical models of hypertension, offering a comparative perspective against other widely used antihypertensive agents. The data presented herein is curated from a range of preclinical studies to assist researchers and drug development professionals in making informed decisions.

Executive Summary

Teludipine Hydrochloride, a dihydropyridine calcium channel blocker, has demonstrated significant antihypertensive effects in various preclinical models. This guide delves into a comparative analysis of Teludipine Hydrochloride against other key antihypertensive drugs such as Amlodipine, Nifedipine, Hydrochlorothiazide, and Lisinopril. The comparisons are based on quantitative data from studies utilizing spontaneously hypertensive rats (SHR), deoxycorticosterone acetate (DOCA)-salt hypertensive rats, and other relevant models. The primary mechanism of action for Teludipine Hydrochloride involves the blockade of L-type calcium channels in vascular smooth muscle, leading to vasodilation and a subsequent reduction in blood pressure.[1][2][3]

Comparative Efficacy in Preclinical Models

The following tables summarize the quantitative data from preclinical studies, comparing the effects of Teludipine Hydrochloride and its alternatives on key cardiovascular parameters.

Table 1: Effects on Blood Pressure in Spontaneously Hypertensive Rats (SHR)

Drug	Dose	Route of Administration	Duration of Treatment	Mean Arterial Pressure (MAP) Reduction (mmHg)	Systolic Blood Pressure (SBP) Reduction (mmHg)	Diastolic Blood Pressure (DBP) Reduction (mmHg)	Reference
Teludipine Hydrochloride	0.5 µmol/kg	Gastric Gavage	Acute	Significant Decrease	-	-	[4]
Teludipine Hydrochloride	Not Specified	Not Specified	Long-term	Sustained Reduction	-	-	[5]
Nifedipine	Not Specified	Not Specified	Not Specified	-	-	-	[6]
Lisinopril	Not Specified	Not Specified	Not Specified	-	Normalized	-	[7]

Note: Specific quantitative values for blood pressure reduction were not consistently available across all compared studies in a directly comparable format. The table reflects the reported outcomes.

Table 2: Hemodynamic Effects in Spontaneously Hypertensive Rats (SHR)

Drug	Dose	Route of Administration	Duration of Treatment	Effect on Cardiac Output	Effect on Total Peripheral Resistance	Effect on Heart Rate	Reference
Teludipine Hydrochloride	0.5 µmol/kg	Gastric Gavage	Acute	No Significant Change	Significant Decrease	-	[4]
Teludipine Hydrochloride	Not Specified	Not Specified	Short-term	Increased	Decreased	Increased (reflex)	[5][8]
Teludipine Hydrochloride	Not Specified	Not Specified	Long-term	Remained Elevated	Reduced	Tachycardia Abolished	[5][8]

Table 3: Effects on Cardiac Hypertrophy and Renal Function

Drug	Preclinical Model	Key Findings	Reference
Teludipine Hydrochloride	Aging SHR	Attenuates glomerular sclerosis and proteinuria.	[9]
Nifedipine	Not Specified	May limit the regression of left ventricular hypertrophy due to increased sympathetic activity.	[10]
Lisinopril	Hypertensive Diabetic Rats	Reduced cardiac hypertrophy.	[7]
Hydrochlorothiazide	DOCA-salt Hypertensive Rats	Reduced cardiac hypertrophy and fibrosis.	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of findings.

Spontaneously Hypertensive Rat (SHR) Model

• Animals: Male spontaneously hypertensive rats (SHR) are commonly used as a genetic model of hypertension. Age-matched Wistar-Kyoto (WKY) rats serve as normotensive controls.

• Housing and Diet: Animals are typically housed in a controlled environment with a 12-hour light/dark cycle and provided with standard rat chow and water ad libitum.

• Drug Administration: Drugs are administered via oral gavage or other appropriate routes at specified doses and treatment durations. A vehicle control group receives the same volume of the vehicle used to dissolve the drugs.

• Blood Pressure Measurement: Blood pressure (systolic, diastolic, and mean arterial) and heart rate are measured using non-invasive methods such as the tail-cuff method or via intra-arterial catheters for continuous monitoring in conscious, unrestrained rats.

• Hemodynamic Assessments: Parameters like cardiac output and total peripheral resistance can be measured using techniques such as the radioactive microsphere method.[4][5]

• Tissue Analysis: At the end of the study, animals are euthanized, and organs such as the heart and kidneys are excised, weighed, and processed for histological and molecular analysis to assess for hypertrophy, fibrosis, and other pathological changes.[9]

Deoxycorticosterone Acetate (DOCA)-Salt Hypertensive Rat Model

• Induction of Hypertension: Uninephrectomized rats are treated with deoxycorticosterone acetate (DOCA) and given a high-salt diet (e.g., 1% NaCl in drinking water) to induce hypertension.

• Drug Treatment: Following the establishment of hypertension, animals are treated with the test compounds or vehicle for a specified duration.

• Outcome Measures: Blood pressure is monitored regularly. At the end of the treatment period, cardiac and renal tissues are collected for analysis of hypertrophy, fibrosis, and inflammatory markers.[11]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and processes involved, the following diagrams are provided in the DOT language for use with Graphviz.

Signaling Pathway of Teludipine Hydrochloride

Caption: Mechanism of action of Teludipine Hydrochloride.

Experimental Workflow for Preclinical Hypertension Studies

Caption: General experimental workflow for in vivo studies.

Conclusion

Teludipine Hydrochloride consistently demonstrates potent antihypertensive effects in preclinical models, primarily through the blockade of L-type calcium channels and subsequent vasodilation.[1][3] Comparative studies, though not exhaustive in preclinical settings, suggest its efficacy is comparable to other dihydropyridine calcium channel blockers like nifedipine and potentially offers advantages in terms of sustained blood pressure control and end-organ protection.[9][10] Further head-to-head preclinical studies with standardized protocols and a broader dose range are warranted to fully elucidate the comparative therapeutic profile of Teludipine Hydrochloride against a wider array of antihypertensive agents.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Felodipine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is the mechanism of Felodipine? [synapse.patsnap.com]
• 4. Effect of felodipine on systemic hemodynamics of spontaneous mild-hypertensive aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Haemodynamic effects of short and long term administration of felodipine in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Hemodynamic effects of felodipine in hypertension: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of chronic felodipine treatment on renal function and morphology in SHR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Differential effects of felodipine and nifedipine on 24-h blood pressure and left ventricular mass - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Teludipine Hydrochloride: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of Teludipine Hydrochloride, ensuring compliance and environmental protection.

Researchers and drug development professionals handling Teludipine Hydrochloride must adhere to strict disposal procedures to mitigate potential environmental and health risks. This guide provides a procedural framework for the safe and compliant disposal of this substance, emphasizing the generator's responsibility in waste characterization and adherence to regulatory guidelines.

Hazardous Waste Determination

Under the Resource Conservation and Recovery Act (RCRA), the generator of the waste is responsible for determining if it is hazardous.[1] While Teludipine Hydrochloride is not explicitly listed as a P- or U-series hazardous waste, a hazardous waste determination must be conducted based on its characteristics. The Safety Data Sheet (SDS) for the closely related compound, Felodipine, provides critical hazard information that indicates it may be considered hazardous waste due to its toxicity and environmental hazards.

Key hazard statements for consideration include:

• Harmful if swallowed.

• May damage fertility or the unborn child.[2]

• Very toxic to aquatic life with long lasting effects.[3][4]

Based on these characteristics, it is highly probable that Teludipine Hydrochloride waste will be classified as hazardous.

Summary of Hazard Classifications

The following table summarizes the key hazard information for Felodipine, a compound structurally and functionally related to Teludipine Hydrochloride. This data is essential for the hazardous waste determination process.

Hazard Class	GHS Code	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.
Reproductive Toxicity	H360	May damage fertility or the unborn child.
Hazardous to the Aquatic Environment (Chronic)	H410	Very toxic to aquatic life with long lasting effects.

Disposal Workflow

The following workflow outlines the decision-making process for the proper disposal of Teludipine Hydrochloride.

Figure 1. Decision workflow for the disposal of Teludipine Hydrochloride.

Step-by-Step Disposal Procedure

• Waste Characterization: Based on the hazard information, classify the Teludipine Hydrochloride waste. Given its toxic properties, it should be managed as a hazardous waste.

• Segregation: Do not mix Teludipine Hydrochloride waste with non-hazardous waste. Keep it in a separate, dedicated, and clearly labeled waste container.

• Containerization: Use a compatible, leak-proof container for waste accumulation. The container must be kept closed except when adding waste.

• Labeling: Label the waste container with the words "Hazardous Waste," the name of the chemical (Teludipine Hydrochloride), and a clear description of the hazards (e.g., "Toxic," "Ecotoxic").

• Accumulation: Store the waste in a designated satellite accumulation area or a central accumulation area, following all RCRA requirements regarding storage time limits and container management.

• Disposal: Arrange for the pickup and disposal of the hazardous waste through a licensed hazardous waste management company. This ensures the waste is transported to a permitted Treatment, Storage, and Disposal Facility (TSDF). Incineration is a common and effective disposal method for pharmaceutical waste.[5]

• Record Keeping: Maintain detailed records of all waste determinations, container inventories, manifests, and disposal certificates. These records are legally required and essential for regulatory compliance.

Regulatory Considerations

• Federal Regulations: The primary federal regulations governing hazardous waste are from the Environmental Protection Agency (EPA) under RCRA.[1][5] Specifically, 40 CFR Parts 261-273 outline the requirements for hazardous waste management.

• State and Local Regulations: Many states and local jurisdictions have their own, often more stringent, regulations for pharmaceutical waste disposal. Always consult your institution's Environmental Health and Safety (EHS) department and local regulatory agencies to ensure full compliance.[1]

• DEA Regulations: If Teludipine Hydrochloride were a controlled substance, regulations from the Drug Enforcement Administration (DEA) would also apply.[6] However, it is not currently listed as a controlled substance.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure adequate ventilation to disperse any dusts or vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, gloves, and safety goggles. For larger spills, respiratory protection may be necessary.

• Containment: Prevent the spill from spreading. Use a chemical spill kit with absorbent materials to contain the substance.

• Cleanup: Carefully sweep or scoop up the spilled material and place it in a labeled hazardous waste container. Clean the spill area with a suitable decontaminating solution.

• Reporting: Report the spill to your institution's EHS department.

By following these procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of Teludipine Hydrochloride, protecting both human health and the environment.

References

• 1. fishersci.com [fishersci.com]
• 2. glpbio.com [glpbio.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. scispace.com [scispace.com]
• 5. GSRS [precision.fda.gov]
• 6. Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling Teludipine Hydrochloride

Disclaimer: No specific Safety Data Sheet (SDS) for Teludipine Hydrochloride is publicly available. The following guidance is based on safety data for the structurally related dihydropyridine calcium channel blocker, Felodipine. Researchers should handle Teludipine Hydrochloride with caution and treat it as a potentially hazardous substance.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Teludipine Hydrochloride. It outlines operational procedures, personal protective equipment (PPE) recommendations, emergency protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Toxicological Data

Based on data for the related compound Felodipine, Teludipine Hydrochloride should be considered hazardous. The primary hazards include acute oral toxicity and potential reproductive toxicity.[1][2][3] It is classified as harmful if swallowed and is suspected of damaging fertility or the unborn child.[2][3]

Toxicological Data (for Felodipine)
Acute Oral Toxicity (LD50)	1050 mg/kg (rat)[2]
250 mg/kg (mouse)[1]
Primary Irritant Effect	Not an irritant to skin or eyes.[1][2]
Sensitization	No known sensitizing effects.[1][2]
Reproductive Toxicity	May damage fertility or the unborn child.[2][3]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The following are minimum recommendations when handling Teludipine Hydrochloride.

Protection Type	Recommended Equipment	Specifications & Best Practices
Eye Protection	Safety glasses or goggles[3][4]	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[5]
Hand Protection	Impervious protective gloves[3]	Use a glove material resistant to the solvent if the product is dissolved. Change gloves immediately if contaminated, torn, or punctured.
Body Protection	Laboratory coat, disposable gown, or full chemical protective suit[3]	A lab coat is suitable for general use. For repeated or excessive handling, a full chemical protective suit may be necessary.[3] Clothing should be impervious to protect against direct contact.[3]
Respiratory Protection	Not typically required under normal use with adequate ventilation.	If dust formation is likely or ventilation is inadequate, an air-fed hood may be necessary based on risk assessment.[3]

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure risk.

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area in a tightly closed container.[2]

• Store away from foodstuffs and incompatible materials such as oxidizing agents.[5]

Handling:

• Preparation:

  • Work in a well-ventilated area, such as a chemical fume hood, to minimize dust generation and accumulation.[3][4]

  • Ensure all necessary PPE is donned correctly before handling the compound.

• Weighing and Aliquoting:

  • Handle as a powder, avoiding dust formation.

  • Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid material.

• Dissolving:

  • If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

  • Teludipine Hydrochloride is soluble in DMSO.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[3]

  • Clean all equipment and the work area to remove any residual contamination.

Disposal Plan

All waste materials must be disposed of in accordance with federal, state, and local regulations.

• Solid Waste:

  • Collect unused Teludipine Hydrochloride and any contaminated disposable materials (e.g., gloves, weigh boats, paper towels) in a designated, sealed, and properly labeled hazardous waste container.

• Liquid Waste:

  • Collect solutions containing Teludipine Hydrochloride in a designated, sealed, and properly labeled hazardous waste container.

  • Do not empty into drains.[5]

• Decontamination of Glassware:

  • Rinse glassware with an appropriate solvent to remove all traces of the compound.

  • Collect the rinse solvent as hazardous waste.

  • Wash the glassware with soap and water.

Emergency Procedures

Accidental Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids apart.[3] Seek medical attention if irritation persists.[3][5]

• Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes.[5] Remove contaminated clothing. Seek medical attention if irritation or other symptoms develop.[5]

• Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[3]

• Ingestion: Wash out the mouth with water.[3] Do NOT induce vomiting.[3] Seek immediate medical attention.[3]

Spills:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain:

  • For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.

  • For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

• Clean:

  • Wipe the spill area with a suitable solvent, followed by soap and water.

  • Collect all cleanup materials in a sealed container for hazardous waste disposal.

• Report: Report the incident to the appropriate safety personnel.

Visual Workflow for Handling Teludipine Hydrochloride

Caption: Workflow for handling Teludipine Hydrochloride.

Visual Guide for Emergency Procedures

Caption: Emergency response for Teludipine Hydrochloride.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. pharmacopoeia.com [pharmacopoeia.com]
• 3. astrazeneca.com.au [astrazeneca.com.au]
• 4. astrazeneca.com.au [astrazeneca.com.au]
• 5. fishersci.com [fishersci.com]